(S)-1-(Difluoromethoxy)propan-2-amine hydrochloride

• CAS: 1884450-05-8

Core Science & Biosynthesis

An In-depth Technical Guide to the Solubility Profile of (S)-1-(Difluoromethoxy)propan-2-amine Hydrochloride in Organic Solvents

Abstract

The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its bioavailability, formulation feasibility, and overall therapeutic efficacy. This guide provides a comprehensive framework for understanding and determining the solubility profile of (S)-1-(Difluoromethoxy)propan-2-amine hydrochloride, a novel amine salt with potential applications in drug development. In the absence of established experimental data for this specific molecule, this document serves as a first-principles guide for researchers. It combines theoretical considerations based on physicochemical properties with detailed, field-proven experimental protocols. The methodologies outlined herein are designed to be self-validating, ensuring the generation of robust and reliable solubility data across a range of relevant organic solvents.

Introduction: The Significance of a Solubility Profile

(S)-1-(Difluoromethoxy)propan-2-amine hydrochloride is a chiral amine salt featuring a difluoromethoxy group, a moiety of increasing interest in medicinal chemistry for its ability to modulate metabolic stability and receptor binding affinity. As with any API, a thorough understanding of its solubility in various organic solvents is paramount during early-stage drug development.[1] This profile dictates crucial downstream decisions, including:

• Process Chemistry: Selection of appropriate solvents for synthesis, purification, and crystallization.

• Formulation Development: Feasibility of developing various dosage forms, from oral solids to parenteral solutions.

• Preclinical Studies: Preparation of dosing solutions for in vitro and in vivo assays.

Amine hydrochlorides, being salts, exhibit a distinct solubility behavior compared to their free base counterparts.[2] Their ionic nature generally confers higher polarity, which significantly influences their solubility in organic media.[3] This guide will provide the foundational knowledge and practical steps to meticulously characterize this essential property for (S)-1-(Difluoromethoxy)propan-2-amine hydrochloride.

Theoretical Framework: Predicting Solubility Behavior

While precise solubility values must be determined empirically, a theoretical assessment of the molecule's physicochemical properties can provide valuable foresight into its expected behavior.

Molecular Structure and Physicochemical Properties

The structure of (S)-1-(Difluoromethoxy)propan-2-amine hydrochloride is characterized by:

• A primary amine, which is protonated to form the ammonium hydrochloride salt.

• A difluoromethoxy group, which introduces polarity and can participate in hydrogen bonding.

• A short aliphatic chain, contributing to some non-polar character.

Key predicted physicochemical properties that influence solubility include:

• pKa: The pKa of the conjugate acid (the ammonium ion) is crucial. For small alkyl amines, the pKa is typically in the range of 9-11.[4] This high pKa indicates that it will remain in its protonated, salt form across a wide pH range.

• LogP (Octanol-Water Partition Coefficient): This value for the free base provides an indication of its lipophilicity. While specific data for this molecule is unavailable, related structures suggest a relatively low LogP, indicating a degree of hydrophilicity.[5][6] The salt form will be significantly more hydrophilic.

• Polar Surface Area (PSA): The presence of the amine and the oxygen in the difluoromethoxy group contributes to the molecule's polar surface area, enhancing its potential for interaction with polar solvents.

The Role of the Solvent

The principle of "like dissolves like" is a fundamental starting point.[7] The solubility of an ionic compound like an amine hydrochloride in an organic solvent is governed by the solvent's ability to overcome the crystal lattice energy of the salt and solvate the resulting ions.[5]

• Polar Protic Solvents (e.g., Methanol, Ethanol): These solvents are generally effective at dissolving amine salts. Their hydroxyl groups can act as hydrogen bond donors to solvate the chloride anion and as hydrogen bond acceptors for the ammonium cation. We can anticipate relatively high solubility in these solvents.

• Polar Aprotic Solvents (e.g., DMSO, DMF, Acetonitrile): These solvents possess high dipole moments and can solvate the cation effectively. However, their ability to solvate the chloride anion is less pronounced than that of protic solvents. Moderate solubility is expected, likely lower than in polar protic solvents.

• Non-Polar Solvents (e.g., Toluene, Hexane, Dichloromethane): These solvents lack the ability to effectively solvate ions. Consequently, the solubility of (S)-1-(Difluoromethoxy)propan-2-amine hydrochloride is expected to be very low in these media.

Experimental Determination of Thermodynamic Solubility

The "gold standard" for determining the true equilibrium solubility of a compound is the shake-flask method .[8][9] This method measures the concentration of a saturated solution that is in equilibrium with an excess of the solid compound.

Recommended Solvent Selection

To establish a comprehensive solubility profile, a diverse set of solvents should be evaluated.

Solvent Class	Recommended Solvents	Rationale
Polar Protic	Methanol, Ethanol	High potential for hydrogen bonding and ion solvation. Commonly used in synthesis and formulation.
Polar Aprotic	Acetonitrile, DMSO	Different polarity and solvation mechanisms. Frequently used in analytical and biological studies.
Ethers	Tetrahydrofuran (THF)	A less polar aprotic solvent, providing a bridge between polar and non-polar systems.
Chlorinated	Dichloromethane (DCM)	A non-polar solvent commonly used in organic synthesis.
Aromatic	Toluene	A non-polar aromatic solvent.
Aliphatic	n-Heptane	A highly non-polar solvent to establish the lower limit of solubility.

Step-by-Step Shake-Flask Protocol

This protocol is designed for robustness and can be scaled depending on the amount of available material.[10][11]

Materials:

• (S)-1-(Difluoromethoxy)propan-2-amine hydrochloride

• Selected organic solvents (HPLC grade or higher)

• Glass vials with PTFE-lined screw caps (e.g., 4 mL or 20 mL)

• Analytical balance

• Vortex mixer and orbital shaker/incubator

• Centrifuge

• Syringe filters (0.22 µm, PTFE or other solvent-compatible material)

• HPLC system with a suitable detector (e.g., UV-Vis or ELSD)

Procedure:

• Preparation: Add an excess amount of (S)-1-(Difluoromethoxy)propan-2-amine hydrochloride to each vial. "Excess" means that undissolved solid should be clearly visible at the end of the experiment. A starting point is 5-10 mg of solid per 1 mL of solvent.

• Solvent Addition: Accurately add a known volume of the selected organic solvent to each vial.

• Equilibration: Tightly cap the vials and place them on an orbital shaker in a temperature-controlled environment (e.g., 25 °C or 37 °C). Agitate the samples for a minimum of 24 hours to ensure equilibrium is reached. For some compounds, 48-72 hours may be necessary.[11]

• Phase Separation: After equilibration, allow the vials to stand undisturbed for a short period to let the excess solid settle. Then, centrifuge the vials at high speed (e.g., >10,000 rpm) for 15-20 minutes to pellet the remaining solid.

• Sampling: Carefully withdraw an aliquot of the supernatant. To ensure no particulate matter is transferred, immediately filter the aliquot through a 0.22 µm syringe filter into a clean HPLC vial.

• Dilution: If necessary, dilute the filtered sample with a suitable solvent (usually the mobile phase of the HPLC method) to bring the concentration within the linear range of the calibration curve.

• Quantification: Analyze the samples using a validated HPLC method to determine the concentration of the dissolved compound.

Workflow for Thermodynamic Solubility Determination

Caption: Workflow for Thermodynamic Solubility Determination.

Analytical Quantification by HPLC

A robust and validated High-Performance Liquid Chromatography (HPLC) method is essential for accurate quantification.

Method Development Considerations

• Column: A reversed-phase C18 column is a good starting point for many small molecules.

• Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., phosphate or acetate) and an organic modifier (e.g., acetonitrile or methanol) is typically effective. For amine hydrochlorides, maintaining an acidic pH (e.g., pH 2.5-4) in the mobile phase can improve peak shape by ensuring the amine remains protonated.[12]

• Detection:

  • UV-Vis: If the molecule possesses a suitable chromophore, UV detection is straightforward. The wavelength of maximum absorbance should be used.

  • Evaporative Light Scattering Detector (ELSD) or Charged Aerosol Detector (CAD): If the compound lacks a strong chromophore, these "universal" detectors are excellent alternatives.[13]

• Calibration: A multi-point calibration curve (typically 5-7 points) should be prepared using accurately weighed standards. The linearity of the response (R² > 0.999) must be established.[14]

Sample HPLC Protocol

Caption: Representative HPLC System Configuration.

Data Presentation and Interpretation

The results of the solubility study should be presented in a clear and concise manner to facilitate comparison across different solvent systems.

Solubility Data Summary

Solvent	Solvent Class	Solubility at 25 °C (mg/mL)	Qualitative Assessment
Methanol	Polar Protic	To be determined	e.g., Very Soluble
Ethanol	Polar Protic	To be determined	e.g., Freely Soluble
Acetonitrile	Polar Aprotic	To be determined	e.g., Soluble
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	To be determined	e.g., Soluble
Tetrahydrofuran (THF)	Ether	To be determined	e.g., Sparingly Soluble
Dichloromethane (DCM)	Chlorinated	To be determined	e.g., Slightly Soluble
Toluene	Aromatic	To be determined	e.g., Very Slightly Soluble
n-Heptane	Aliphatic	To be determined	e.g., Practically Insoluble

Qualitative assessment based on USP definitions.

Interpreting the Results

The obtained solubility profile will provide critical insights. High solubility in polar protic solvents like methanol would confirm the ionic nature of the compound and its ability to engage in hydrogen bonding. Conversely, low solubility in non-polar solvents like heptane would define its lipophobic character. This data is invaluable for selecting appropriate solvent systems for purification (e.g., identifying an anti-solvent for crystallization) and for the preparation of stock solutions for biological screening.

Conclusion

This guide provides a comprehensive roadmap for researchers and drug development professionals to determine the solubility profile of (S)-1-(Difluoromethoxy)propan-2-amine hydrochloride in organic solvents. By integrating theoretical principles with a detailed, step-by-step experimental protocol, this document establishes a framework for generating high-quality, reliable data. A well-characterized solubility profile is not merely a data point; it is a cornerstone of rational drug development, enabling informed decisions that can accelerate a compound's journey from the laboratory to the clinic.

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An In-depth Technical Guide to the pKa Determination of (S)-1-(Difluoromethoxy)propan-2-amine hydrochloride

Executive Summary

The acid dissociation constant (pKa) is a critical physicochemical parameter in drug discovery and development, profoundly influencing a molecule's pharmacokinetic and pharmacodynamic properties.[1][2][3] This guide provides a comprehensive technical overview of the principles and methodologies for the accurate determination of the pKa of (S)-1-(Difluoromethoxy)propan-2-amine hydrochloride, a compound of interest with unique structural features. We will delve into the theoretical considerations, including the impact of the difluoromethoxy group on the basicity of the primary amine, and present detailed protocols for both experimental and computational pKa determination. This document is intended for researchers, scientists, and drug development professionals seeking a robust understanding and practical approach to pKa assessment.

Introduction: The Significance of pKa in Pharmaceutical Sciences

The pKa of an ionizable group in a drug molecule dictates its charge state at a given pH.[4] This, in turn, governs fundamental properties such as aqueous solubility, membrane permeability, protein binding, and interaction with biological targets.[2] For (S)-1-(Difluoromethoxy)propan-2-amine hydrochloride, the pKa of the primary amine is of paramount importance. It will determine the extent of its protonation at physiological pH (typically around 7.4), which is crucial for its absorption, distribution, metabolism, and excretion (ADME) profile. An accurate pKa value is therefore indispensable for building predictive models of in vivo behavior and for the rational design of drug formulation.[3]

Structural Considerations: The Influence of the Difluoromethoxy Group

The structure of (S)-1-(Difluoromethoxy)propan-2-amine features a primary aliphatic amine, which is the basic functional group. The presence of the electron-withdrawing difluoromethoxy group (-OCHF₂) is expected to have a significant impact on the pKa of the amine. The two fluorine atoms are highly electronegative and will exert a strong negative inductive effect (-I effect), pulling electron density away from the nitrogen atom.[5][6] This reduction in electron density on the nitrogen makes the lone pair less available to accept a proton, thereby decreasing the basicity of the amine and resulting in a lower pKa value compared to a non-fluorinated analogue like 1-methoxypropan-2-amine.[6][7] The difluoromethyl group is also considered a lipophilic hydrogen bond donor, which can influence its interactions in a biological system.[8]

Methodologies for pKa Determination

The determination of pKa can be approached through various experimental and computational methods.[9][10] The choice of method depends on factors such as the properties of the compound (e.g., solubility, presence of a chromophore), the required accuracy, and the available resources.

Experimental Approaches

3.1.1. Potentiometric Titration: The Gold Standard

Potentiometric titration is a highly accurate and widely used method for pKa determination and is considered the gold standard.[11][12][13][14] It involves the gradual addition of a titrant (a strong base, in this case, as we are titrating the hydrochloride salt of an amine) to a solution of the sample while monitoring the pH.[11][15]

Principle: The hydrochloride salt of (S)-1-(Difluoromethoxy)propan-2-amine is the acidic form (BH⁺). As a strong base (e.g., NaOH) is added, the protonated amine is neutralized, and the pH of the solution is recorded. A titration curve is generated by plotting the pH versus the volume of titrant added. The pKa value corresponds to the pH at the half-equivalence point, where the concentrations of the protonated (BH⁺) and the free base (B) forms are equal.[4][15]

Experimental Protocol: Potentiometric Titration

• Preparation of Solutions:

  • Prepare a standardized solution of 0.1 M Sodium Hydroxide (NaOH).

  • Prepare a 0.15 M solution of Potassium Chloride (KCl) to maintain constant ionic strength.[15]

  • Accurately weigh a sample of (S)-1-(Difluoromethoxy)propan-2-amine hydrochloride and dissolve it in a known volume of deionized water containing 0.15 M KCl to achieve a concentration of approximately 1-10 mM.[15][16]

• Titration Setup:

  • Calibrate a pH meter with standard buffers (e.g., pH 4, 7, and 10).[15]

  • Place the sample solution in a thermostatted vessel and continuously stir with a magnetic stirrer.

  • Immerse the calibrated pH electrode into the solution.

  • Purge the solution with nitrogen to remove dissolved carbon dioxide, which can interfere with the titration.[15]

• Data Acquisition:

  • Add the standardized NaOH solution in small, precise increments using a calibrated burette.

  • After each addition, allow the pH reading to stabilize before recording the value.[15]

  • Continue the titration until the pH has passed the equivalence point and entered a plateau region (e.g., up to pH 12).[16]

• Data Analysis:

  • Plot the recorded pH values against the volume of NaOH added to generate a titration curve.

  • Determine the equivalence point, which is the point of maximum slope on the titration curve. This can be more accurately found by plotting the first derivative of the titration curve (ΔpH/ΔV vs. V).[16]

  • The pKa is the pH value at half the equivalence point volume.[15]

  • Perform the titration in triplicate to ensure reproducibility.[15]

Data Presentation: Potentiometric Titration Results

Titration Run	Equivalence Point (mL)	Half-Equivalence Point (mL)	pKa
1	V₁	V₁/2	pKa₁
2	V₂	V₂/2	pKa₂
3	V₃	V₃/2	pKa₃
Average	Avg. pKa
Standard Deviation	± SD

Workflow: Potentiometric pKa Determination

Caption: Workflow for pKa determination by potentiometric titration.

3.1.2. UV-Vis Spectrophotometry

Spectrophotometric pKa determination is a valuable alternative, especially for compounds with low solubility or when only small amounts of sample are available.[17] This method requires the molecule to have a chromophore close to the ionization site, such that the protonated and deprotonated forms exhibit different UV-Vis absorption spectra.[12]

Principle: The absorbance of a solution of the compound is measured at a fixed wavelength across a range of pH values. The pKa is determined by fitting the absorbance vs. pH data to the Henderson-Hasselbalch equation.[18]

Experimental Protocol: Spectrophotometric pKa Determination

• Preliminary Scans:

  • Record the UV-Vis spectra of the compound in highly acidic (e.g., pH 1-2) and highly basic (e.g., pH 11-12) solutions to identify the spectra of the fully protonated and deprotonated species, respectively.

  • Select an analytical wavelength where the difference in absorbance between the two forms is maximal.[12]

• Preparation of Buffer Solutions:

  • Prepare a series of buffer solutions covering a range of pH values around the expected pKa (e.g., from pH 7 to 11 for a typical aliphatic amine).

• Absorbance Measurements:

  • Prepare a series of solutions with a constant concentration of the compound in each of the buffer solutions.

  • Measure the absorbance of each solution at the selected analytical wavelength.

• Data Analysis:

  • Plot the absorbance versus pH. A sigmoidal curve should be obtained.[12]

  • The pKa is the pH at the inflection point of the curve, which can be determined by non-linear regression analysis.[18]

Computational Approaches

In silico methods are increasingly used for the early estimation of pKa values, particularly in high-throughput screening environments.[1][19] These methods can provide valuable insights before a compound is synthesized.

Principle: Computational methods predict pKa values based on the molecule's structure. They range from empirical methods based on structure-pKa relationships to more rigorous quantum mechanical (QM) calculations.[20][21][22][23] QM methods calculate the free energy change of the deprotonation reaction in the gas phase and then apply a correction for the solvent effect using a continuum solvation model.[22]

Recommended Approach: For (S)-1-(Difluoromethoxy)propan-2-amine, a QM-based approach using Density Functional Theory (DFT) with a suitable basis set (e.g., B3LYP/6-311++G**) and a continuum solvation model (e.g., SMD or COSMO) would be appropriate for achieving a reasonably accurate prediction.[20][22]

Workflow: Computational pKa Prediction

Caption: A simplified workflow for computational pKa prediction.

Summary of Methodologies and Expected Outcomes

The table below summarizes the discussed methodologies for the pKa determination of (S)-1-(Difluoromethoxy)propan-2-amine hydrochloride.

Method	Principle	Advantages	Disadvantages	Expected Outcome
Potentiometric Titration	Measures pH change during titration with a strong base.[15]	High accuracy, direct measurement.[11]	Requires larger sample amounts, sensitive to CO₂.	A precise pKa value with low standard deviation.
UV-Vis Spectrophotometry	Measures absorbance change as a function of pH.	Requires small sample amounts, suitable for poorly soluble compounds.[17]	Requires a chromophore near the ionization site.	A pKa value derived from a sigmoidal fit of absorbance data.
Computational Chemistry	Calculates the free energy of deprotonation.[22]	Fast, no sample required, useful for virtual screening.[19]	Accuracy depends on the method and model used.[20][21]	An estimated pKa value.

Conclusion

The accurate determination of the pKa of (S)-1-(Difluoromethoxy)propan-2-amine hydrochloride is a critical step in its development as a potential pharmaceutical agent. This guide has outlined the key theoretical considerations, highlighting the expected pKa-lowering effect of the difluoromethoxy group. Detailed protocols for the gold-standard potentiometric titration method, as well as the complementary UV-Vis spectrophotometric and in silico computational approaches, have been provided. For the most reliable and accurate pKa value, it is recommended to perform potentiometric titration. The other methods can be used for confirmation or as alternatives when sample availability or solubility is a limitation. A thorough understanding and application of these methodologies will enable researchers to generate high-quality data essential for informed decision-making in the drug development process. This aligns with the principles outlined in regulatory guidelines such as those from the OECD for the testing of chemicals.[9][24][25][26]

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• 18. Spectrophotometric Determination of the pKa, Isosbestic Point and Equation of Absorbance vs. pH for a Universal pH Indicator [scirp.org]
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baseline NMR spectrum data for (S)-1-(Difluoromethoxy)propan-2-amine hydrochloride

An In-Depth Technical Guide to the Baseline NMR Spectrum of (S)-1-(Difluoromethoxy)propan-2-amine Hydrochloride

Introduction

(S)-1-(Difluoromethoxy)propan-2-amine hydrochloride is a chiral amine of interest in contemporary drug discovery and development. The incorporation of the difluoromethoxy group is a common strategy in medicinal chemistry to modulate pharmacokinetic and pharmacodynamic properties, such as metabolic stability and lipophilicity. Accurate structural elucidation and characterization of such molecules are paramount, and Nuclear Magnetic Resonance (NMR) spectroscopy stands as the primary analytical technique for this purpose.

This technical guide provides a comprehensive overview of the expected baseline ¹H, ¹³C, and ¹⁹F NMR spectra of (S)-1-(Difluoromethoxy)propan-2-amine hydrochloride. As a definitive, publicly available experimental spectrum is not readily accessible, this guide synthesizes expected spectral parameters based on data from analogous structures and fundamental NMR principles. The content herein is designed to equip researchers, scientists, and drug development professionals with a robust framework for the identification and characterization of this compound and related structures.

Molecular Structure and NMR-Active Nuclei

The chemical structure of (S)-1-(Difluoromethoxy)propan-2-amine hydrochloride presents distinct environments for its NMR-active nuclei (¹H, ¹³C, and ¹⁹F). Understanding these environments is the first step in spectral assignment.

Caption: Chemical structure of (S)-1-(Difluoromethoxy)propan-2-amine hydrochloride.

Generalized Experimental Protocol for NMR Data Acquisition

The quality of NMR spectra is fundamentally dependent on meticulous sample preparation and appropriate instrument parameter selection.[1] For an amine hydrochloride salt like the topic compound, the following protocol is recommended.

Sample Preparation

• Solvent Selection: Choose a suitable deuterated solvent in which the compound is soluble. Deuterated dimethyl sulfoxide (DMSO-d₆) or methanol-d₄ are often good choices for hydrochloride salts to ensure dissolution and to observe the exchangeable N-H protons.[2] For this guide, we will consider DMSO-d₆ as the solvent. The use of aprotic solvents like DMSO-d₆ prevents the rapid exchange of the amine protons, allowing for their observation.[2]

• Concentration:

  • For ¹H NMR, dissolve 1-5 mg of the sample in 0.6-0.7 mL of the deuterated solvent.[1]

  • For ¹³C and ¹⁹F NMR, a higher concentration of 5-30 mg is recommended due to the lower natural abundance of ¹³C and to ensure a good signal-to-noise ratio for ¹⁹F NMR.[1]

• Sample Handling:

  • Ensure the sample is fully dissolved. Any particulate matter can disrupt the magnetic field homogeneity, leading to poor spectral resolution.[1]

  • Use a high-quality 5 mm NMR tube that is clean and free from scratches.[3]

  • The sample height in the tube should be adequate for the instrument's probe, typically around 4-5 cm.[3][4]

NMR Spectrometer Setup

• Instrumentation: Data should be acquired on a high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a multinuclear probe.

• Referencing: Chemical shifts should be referenced to the residual solvent peak (e.g., DMSO-d₆ at δH 2.50 ppm and δC 39.52 ppm). For ¹⁹F NMR, an external standard such as CFCl₃ (δF 0 ppm) is typically used.[5]

• Acquisition Parameters (General):

  • Temperature: Maintain a constant temperature, typically 25 °C (298 K).

  • ¹H NMR:

    • Acquisition Time: 2-4 seconds.

    • Relaxation Delay: 1-2 seconds.

  • ¹³C NMR:

    • Acquisition Time: 1-2 seconds.

    • Relaxation Delay: 2-5 seconds (longer delay for better quantification).

  • ¹⁹F NMR:

    • Acquisition Time: 1-2 seconds.[5]

    • Relaxation Delay: 1-2 seconds.[5]

Predicted Baseline NMR Spectra

The following tables summarize the expected chemical shifts (δ), multiplicities, and coupling constants (J) for (S)-1-(Difluoromethoxy)propan-2-amine hydrochloride in DMSO-d₆.

¹H NMR Spectrum

Protons	Predicted δ (ppm)	Multiplicity	Coupling Constant (J) in Hz	Integration	Assignment Rationale
NH₃⁺	~8.0 - 8.5	Broad singlet	-	3H	The protons on the positively charged nitrogen are deshielded and often appear as a broad signal due to quadrupolar relaxation and exchange.[6] Their chemical shift is sensitive to concentration and residual water.
OCHF₂	~6.5 - 7.0	Triplet (t)	²JHF ≈ 50-55 Hz	1H	The proton of the difluoromethoxy group is significantly deshielded by the two adjacent fluorine atoms and the oxygen. It appears as a triplet due to coupling with the two equivalent fluorine atoms (n+1 rule does not apply, but follows the 2nI+1 rule where I=1/2 for F).[7]
C₁H₂	~4.0 - 4.3	Multiplet (m)	-	2H	These protons are deshielded by the adjacent oxygen atom. The signal will be complex due to coupling with the C₂ proton and long-range coupling with the fluorine atoms.
C₂H	~3.3 - 3.6	Multiplet (m)	-	1H	This methine proton is deshielded by the adjacent protonated amino group. It will show coupling to the C₁ and C₃ protons.
C₃H₃	~1.2 - 1.4	Doublet (d)	³JHH ≈ 6-7 Hz	3H	These methyl protons are in a typical aliphatic region and are split into a doublet by the adjacent C₂ proton.

¹³C NMR Spectrum

Carbon	Predicted δ (ppm)	Multiplicity (due to C-F coupling)	Coupling Constant (J) in Hz	Assignment Rationale
OC HF₂	~115 - 120	Triplet (t)	¹JCF ≈ 240-260 Hz	The carbon of the difluoromethoxy group is significantly deshielded by the attached oxygen and two fluorine atoms. It is split into a triplet by the two fluorine atoms.[8]
C₁ H₂	~70 - 75	Triplet (t)	²JCF ≈ 20-30 Hz	This carbon is deshielded by the adjacent oxygen atom. It will show a smaller triplet splitting due to two-bond coupling with the fluorine atoms.
C₂ H	~48 - 52	Singlet or small multiplet	³JCF ≈ 2-5 Hz	This carbon is adjacent to the electron-withdrawing protonated amino group. Long-range coupling to fluorine may be observed. Protonation of the amine shifts this carbon downfield compared to the free base.[2]
C₃ H₃	~15 - 20	Singlet	-	This methyl carbon is in a typical aliphatic region.

¹⁹F NMR Spectrum

Fluorine	Predicted δ (ppm)	Multiplicity	Coupling Constant (J) in Hz	Integration	Assignment Rationale
OCHF₂	~-80 to -90	Doublet of triplets (dt) or complex multiplet	²JHF ≈ 50-55 Hz, ⁴JHF (to C₁H₂) ≈ 2-4 Hz	2F	The chemical shift of the difluoromethoxy group is characteristic.[9] The signal is split into a doublet by the geminal proton (²JHF) and may show further smaller triplet splitting from the two protons on C₁ (⁴JHF).

Spectral Interpretation Workflow

A systematic approach is crucial for interpreting the NMR spectra and confirming the structure of (S)-1-(Difluoromethoxy)propan-2-amine hydrochloride.

Caption: A logical workflow for the analysis of the NMR spectra of (S)-1-(Difluoromethoxy)propan-2-amine hydrochloride.

Conclusion

This technical guide provides a detailed, albeit predicted, baseline for the ¹H, ¹³C, and ¹⁹F NMR spectra of (S)-1-(Difluoromethoxy)propan-2-amine hydrochloride. The key identifying features are the characteristic signals of the difluoromethoxy group: a triplet in the ¹H NMR spectrum around 6.5-7.0 ppm, a triplet in the ¹³C NMR spectrum around 115-120 ppm, and a doublet in the ¹⁹F NMR spectrum around -80 to -90 ppm, all displaying significant and predictable coupling constants. The signals corresponding to the propan-2-amine backbone are influenced by the protonation of the amine, leading to a downfield shift of adjacent nuclei. By following the outlined experimental protocols and spectral interpretation workflow, researchers can confidently identify and characterize this molecule, ensuring the integrity of their scientific endeavors.

References

• Organomation. NMR Sample Preparation: The Complete Guide. [Link]

• JEOL. Sample preparation for NMR measurements and points to keep in mind. [Link]

• Emsley, J. W., & Phillips, L. (1976). Fluorine coupling constants. Progress in Nuclear Magnetic Resonance Spectroscopy, 10, 83-756.

• Doc Brown's Chemistry. 1H NMR spectra of propan-2-amine, 2-aminopropane, 2-propylamine, 2-propanamine, isopropylamine. [Link]

• University of Sheffield. Heteronuclear coupling. [Link]

• Michigan State University. Sample Preparation - Max T. Rogers NMR Facility. [Link]

• Freire, F., et al. (2023). Rapid Measurement of Heteronuclear Coupling Constants in Complex NMR Spectra. Journal of the American Chemical Society.

• SpectraBase. Difluoromethane - Optional[19F NMR] - Chemical Shifts. [Link]

• Kwan, E. E. (2012). Lecture 3: Coupling Constants. [Link]

• University of Puget Sound. NMR Chemical Shifts. [Link]

• Wikipedia. Fluorine-19 nuclear magnetic resonance spectroscopy. [Link]

• ResearchGate. Can the salt form of my organic compound be determined using NMR?. [Link]

• Elguero, J., et al. (2020). 19F-NMR Diastereotopic Signals in Two N-CHF2 Derivatives of (4S,7R)-7,8,8-Trimethyl-4,5,6,7-tetrahydro-4,7-methano-2H-indazole. Molecules, 25(15), 3487.

• Doc Brown's Chemistry. 13C NMR spectra of propan-2-amine, 2-aminopropane, 2-propylamine, 2-propanamine, isopropylamine. [Link]

• ResearchGate. Calculated and experimental 13 C NMR chemical shifts. [Link]

• UCSB Chemistry and Biochemistry. 19F Chemical Shifts and Coupling Constants. [Link]

• Jia, Z., et al. (2009). Evaluation of Solvent Effects on Protonation Using NMR Spectroscopy: Implication in Salt Formation. Journal of Pharmaceutical Sciences, 98(11), 4217-4226.

• Spectroscopy Online. Organic Nitrogen Compounds V: Amine Salts. [Link]

• University of California, Santa Barbara. Fluorine NMR. [Link]

• Reddit. 1H-NMR of Cyclopropylamine HCl salt. [Link]

• Chemistry LibreTexts. 24.10: Spectroscopy of Amines. [Link]

• Wasylishen, R. E., et al. (2007). A High-Field Solid-State 35/37Cl NMR and Quantum Chemical Investigation of the Chlorine Quadrupolar and Chemical Shift Tensors in Amino Acid Hydrochlorides. Physical Chemistry Chemical Physics, 10(1), 149-160.

• University of Alberta. Tables For Organic Structure Analysis. [Link]

• Wang, Y., et al. (2023). Solvents Influence H NMR Chemical Shifts and Complete H and C NMR Spectral Assignments for Florfenicol. Journal of Analytical Chemistry, 78(12), 1633-1640.

• Scribd. Approximate 1H and 13C NMR Shifts. [Link]

• Kleemiss, H., et al. (2000). Unambiguous Assignment of the 1H- and 13C-NMR Spectra of Propafenone and a Thiophene Analogue. Molecules, 5(1), 1-6.
• Hirsh, D. A., et al. (2014). Rapid Quantification of Pharmaceuticals via 1H Solid-State NMR Spectroscopy. Analytical Chemistry, 86(8), 3748-3754.

• Reich, H. J. Organic Chemistry Data - 5.3 Spin-Spin Splitting: J-Coupling. [Link]

• University of Colorado Boulder. 13C NMR Chemical Shift Table. [Link]

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• Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176-2179.

• Reich, H. J. (2020). NMR Spectroscopy – 1H NMR Chemical Shifts. [Link]

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Protocols & Analytical Methods

Application Note: Amide Coupling Strategies for (S)-1-(Difluoromethoxy)propan-2-amine Hydrochloride

Executive Summary & Compound Profile

(S)-1-(Difluoromethoxy)propan-2-amine hydrochloride is a highly specialized chiral building block increasingly utilized in modern drug discovery, particularly in the synthesis of kinase inhibitors and targeted therapeutics[1]. The incorporation of the difluoromethoxy (-OCHF₂​) moiety serves a dual purpose: it acts as a lipophilic bioisostere for hydroxyl or methoxy groups to enhance membrane permeability, while simultaneously functioning as a weak hydrogen bond donor/acceptor to optimize target binding.

However, deploying this building block in amide coupling reactions presents specific chemical challenges. Because it is supplied as a hydrochloride salt, precise stoichiometric control of the base is required to liberate the nucleophile. Furthermore, the inductive electron-withdrawing effect of the fluorinated ether subtly modulates the amine's reactivity, necessitating optimized coupling conditions to achieve high yields and maintain the chiral integrity of the reaction partners.

Mechanistic Insights: The E-E-A-T Perspective

To design a self-validating and robust protocol, researchers must understand the underlying causality of the reaction dynamics:

• Nucleophilicity Modulation via Inductive Effects (-I): The highly electronegative fluorine atoms exert an electron-withdrawing inductive effect through the ether oxygen and the adjacent methylene bridge. While not as severely deactivated as an aniline, this primary amine is marginally less nucleophilic than an unfunctionalized aliphatic amine (e.g., isopropylamine). Consequently, highly efficient active ester intermediates (such as HOAt esters or phosphonic anhydrides) are required to drive the acylation forward efficiently.

• Salt Neutralization & Base Selection: In its resting state, the amine is fully protonated (R-NH₃⁺ Cl⁻) and non-nucleophilic. A non-nucleophilic tertiary amine base must be employed to free-base the compound in situ. N,N-Diisopropylethylamine (DIPEA) is strictly preferred over Triethylamine (TEA). DIPEA's steric bulk prevents it from acting as a competing nucleophile and significantly reduces the risk of base-catalyzed epimerization of the carboxylic acid partner.

• Chiral Integrity: The (S)-stereocenter of the amine is highly stable and does not racemize under standard coupling conditions. However, the alpha-chiral center of the carboxylic acid partner is highly susceptible to oxazolone-mediated epimerization. Therefore, the coupling strategy must be tailored to protect the acid's stereochemistry[2].

Strategic Reagent Selection Matrix

Selecting the appropriate coupling reagent depends on the scale of the reaction and the steric/electronic demands of the carboxylic acid.

Coupling Reagent	Activation Mechanism	Byproduct Removal	Epimerization Risk (Acid)	Recommended Scale
HATU	Uronium / HOAt-ester formation	Requires chromatography	Moderate to Low	Discovery (< 1 g)
T3P (50% in EtOAc)	Phosphonic anhydride	Simple aqueous wash	Very Low	Scale-up (> 1 g)
EDC / HOBt	Carbodiimide / HOBt-ester	Simple aqueous wash	Moderate	Intermediate

Workflow Visualization

Figure 1: Optimized amide coupling workflow ensuring complete free-basing and preventing amine guanidinylation.

Validated Experimental Protocols

Protocol A: HATU-Mediated Coupling (Discovery & Milligram Scale)

Best for: Rapid library synthesis, sterically hindered carboxylic acids, and slightly deactivated amines.

• Preparation: In an oven-dried round-bottom flask under a nitrogen atmosphere, dissolve the carboxylic acid (1.0 eq) in anhydrous DMF to achieve a concentration of 0.1 M to 0.2 M.

  • Causality: Anhydrous conditions are critical to prevent the competitive hydrolysis of the highly reactive HOAt-active ester intermediate back to the starting acid.

• Base Addition: Add DIPEA (3.0 eq) to the solution and stir for 5 minutes at room temperature.

  • Causality: The stoichiometry is deliberate: 1.0 eq deprotonates the acid, 1.0 eq neutralizes the amine hydrochloride (added later), and 1.0 eq provides a catalytic excess to drive the reaction and neutralize acidic byproducts.

• Pre-activation (Critical Step): Add HATU (1.1 eq) in one portion. Stir the mixture at room temperature for 5–10 minutes.

  • Causality: Pre-activation forms the reactive 7-aza-1-hydroxybenzotriazole (HOAt) ester. Allowing this to form before introducing the amine prevents the primary amine from directly attacking the uronium salt of HATU, which would irreversibly form an unreactive guanidinium byproduct.

• Amine Addition: Add (S)-1-(Difluoromethoxy)propan-2-amine hydrochloride (1.1 eq) to the activated mixture.

  • Causality: A slight excess of the amine ensures complete consumption of the carboxylic acid, which is typically the more synthetically complex or expensive partner.

• Reaction Execution: Stir at room temperature for 2–12 hours. Monitor reaction progress via LC-MS until the active ester is fully consumed.

• Self-Validating Workup: Quench the reaction with saturated aqueous NaHCO₃ and extract with EtOAc (3x). Wash the combined organic layers sequentially with 1M HCl, water, and brine. Dry over Na₂SO₄, filter, and concentrate.

  • Causality: The basic wash removes HOAt and unreacted carboxylic acid. The acidic wash removes excess DIPEA and any trace unreacted amine. If the LC-MS shows high purity at this stage, the protocol has self-validated.

Protocol B: T3P-Mediated Coupling (Scale-Up & Gram Scale)

Best for: Process chemistry, maintaining strict chiral integrity of alpha-chiral acids, and simplified purification[2][3].

• Preparation: Suspend the carboxylic acid (1.0 eq) and (S)-1-(Difluoromethoxy)propan-2-amine hydrochloride (1.05 eq) in anhydrous EtOAc or DCM (0.2 M).

  • Causality: Unlike HATU, Propylphosphonic anhydride (T3P) does not cause guanidinylation. Therefore, it is safe to mix both starting materials prior to activation, streamlining the process for scale-up.

• Base Addition: Add DIPEA (3.0 eq) and stir for 10 minutes.

  • Causality: Neutralizes the amine salt and prepares the carboxylate for nucleophilic attack on the phosphonic anhydride.

• Activation: Dropwise add T3P (50% solution in EtOAc, 1.5 eq) to the stirring mixture.

  • Causality: T3P acts as both a water scavenger and an activating agent. Dropwise addition controls any mild exotherm, which is crucial for maintaining the stereochemical integrity of sensitive substrates.

• Reaction Execution: Stir at room temperature for 12–24 hours. (If the acid is highly sterically hindered, the reaction can be safely heated to 50 °C without significant risk of epimerization)[3].

• Streamlined Workup: Wash the reaction mixture directly with water (2x), saturated NaHCO₃, and brine.

  • Causality: T3P and its phosphate byproducts are highly water-soluble. This allows for the isolation of the pure chiral amide via simple phase separation, often entirely bypassing the need for silica gel chromatography[4].

Troubleshooting Guide

• Incomplete Conversion (Stalled Reaction): If LC-MS indicates unreacted active ester, the amine may not be fully free-based. Verify that exactly 3.0 eq (or slightly more) of DIPEA was added. The hydrochloride salt of the amine acts as a stoichiometric sink for the base.

• Formation of +98 Da Byproduct (in HATU reactions): This indicates guanidinylation of the amine. To resolve this, strictly adhere to the 10-minute pre-activation time (Step 3, Protocol A) before adding the amine.

• Poor Solubility: The amine hydrochloride is highly polar, while complex carboxylic acids may be lipophilic. If the initial suspension in Protocol B (T3P) does not clear upon the addition of DIPEA, add 10-20% v/v DMF to the EtOAc/DCM solvent system to break up the crystal lattice and facilitate the reaction.

Sources

• 1. WO2019074962A1 - Pyrrolotriazine compounds and methods of inhibiting tam kinases - Google Patents [patents.google.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Structure-based optimization of ML300 derived, non-covalent inhibitors targeting the severe acute respiratory syndrome coronavirus 3CL protease (SARS-CoV-2 3CLpro) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. T3p amide coupling | Sigma-Aldrich [sigmaaldrich.com]

Application Note: Incorporation of (S)-1-(Difluoromethoxy)propan-2-amine Hydrochloride in Targeted Drug Discovery

Introduction & Strategic Rationale

In contemporary medicinal chemistry, the strategic substitution of functional groups is critical for optimizing both pharmacodynamics and pharmacokinetics. (S)-1-(Difluoromethoxy)propan-2-amine hydrochloride (CAS: 1884450-05-8) has emerged as a highly privileged chiral building block in the development of targeted therapeutics[1].

The incorporation of this specific moiety is driven by three foundational principles of drug design:

• The Difluoromethoxy Bioisostere: Unlike a standard methoxy group (-OCH₃), the difluoromethoxy (-OCHF₂) radical features electron-withdrawing fluorine atoms that lower the basicity of the adjacent oxygen. Crucially, the highly polarized C-H bond acts as a lipophilic hydrogen bond donor, enabling novel interactions within protein binding pockets. Furthermore, the robust C-F bonds shield the molecule from rapid CYP450-mediated O-demethylation, drastically improving metabolic half-life.

• Stereospecific Conformational Restriction: The (S)-methyl group on the propyl backbone restricts the rotational freedom of the amine. This pre-organization reduces the entropic penalty upon target binding (e.g., within a kinase hinge region), thereby enhancing affinity and reducing off-target promiscuity.

• Salt Stability: Supplied as a hydrochloride salt, the primary amine is protected from atmospheric oxidation and degradation, ensuring high batch-to-batch reproducibility during library synthesis[1].

Physicochemical & Pharmacological Profiling

To successfully integrate this compound into a drug discovery pipeline, scientists must account for its unique physicochemical properties. Table 1 summarizes the quantitative data and structural implications of this building block.

Table 1: Physicochemical Profile of (S)-1-(Difluoromethoxy)propan-2-amine Hydrochloride

Property	Value / Description	Pharmacological Implication
Chemical Formula	C₄H₁₀ClF₂NO	Small molecular footprint, ideal for fragment-based or modular drug design without violating Lipinski's Rules.
Molecular Weight	161.58 g/mol	Low MW allows for integration into larger heterocyclic scaffolds (e.g., pyrrolotriazines).
CAS Registry Number	1884450-05-8	Unique identifier for the (S)-enantiomer hydrochloride salt[1].
LogP Contribution	+0.4 to +0.6 (vs. Methoxy)	Enhances lipophilicity and membrane permeability, aiding in intracellular target engagement.
Stereochemistry	(S)-Configuration	Dictates spatial orientation; critical for avoiding steric clashes in highly conserved binding pockets.
Metabolic Stability	High (Resists CYP450)	Prevents rapid metabolic clearance, extending the therapeutic window of the final drug candidate.

Case Study: TAM Kinase Inhibitor Development

A premier application of (S)-1-(difluoromethoxy)propan-2-amine hydrochloride is in the synthesis of TAM Kinase Inhibitors (Tyro3, Axl, MerTK). TAM kinases are receptor tyrosine kinases that play a critical role in tumor immune evasion[2]. In the tumor microenvironment, overactive TAM signaling suppresses CD8+ T cell and Natural Killer (NK) cell activity, allowing malignancies to proliferate unchecked[2].

Pharmaceutical developers, such as Syros Pharmaceuticals, have successfully utilized this chiral amine to synthesize potent pyrrolotriazine-based TAM kinase inhibitors (e.g., Intermediate G in patent WO2019074962A1)[3]. The primary amine acts as the nucleophilic linker attaching to the core scaffold, while the difluoromethoxy tail projects into a hydrophobic specificity pocket, locking the kinase in an inactive conformation[3].

Figure 1: Pharmacological rationale for TAM kinase inhibition using difluoromethoxy-derived compounds.

Validated Experimental Methodology

The following protocol details the coupling of (S)-1-(difluoromethoxy)propan-2-amine hydrochloride to a heteroaryl chloride core via Nucleophilic Aromatic Substitution (S_NAr).

Expertise & Causality: The electron-withdrawing nature of the difluoromethoxy group slightly reduces the nucleophilicity of the adjacent primary amine. Therefore, optimized thermal conditions and a sterically hindered base are required to drive the reaction without compromising the chiral center.

Protocol: Self-Validating S_NAr Coupling Workflow

Materials Required:

• (S)-1-(difluoromethoxy)propan-2-amine hydrochloride (1.2 eq)

• Heteroaryl chloride core (e.g., pyrrolotriazine-Cl) (1.0 eq)

• N,N-Diisopropylethylamine (DIPEA) (3.0 eq)

• Anhydrous N-Methyl-2-pyrrolidone (NMP) (0.2 M)

Step 1: Free-Base Generation and Homogenization

• Action: Suspend the heteroaryl chloride (1.0 eq) and the amine hydrochloride salt (1.2 eq) in anhydrous NMP. Add DIPEA (3.0 eq) dropwise at room temperature under nitrogen.

• Causality: The HCl salt must be neutralized to liberate the nucleophilic primary amine. DIPEA is selected over smaller bases (like Triethylamine) because its steric bulk prevents it from acting as a competing nucleophile and minimizes the risk of base-catalyzed racemization of the (S)-chiral center.

• Validation Checkpoint 1: Remove a 5 µL aliquot, dilute in 1 mL H₂O/MeCN, and verify the pH. A pH of 8–9 confirms complete neutralization. LC-MS of the aliquot must show the exact mass of the free amine ( [M+H]+=126.1 ).

Step 2: Thermal S_NAr Coupling

• Action: Heat the reaction mixture to 90°C for 12–16 hours.

• Causality: Elevated temperatures are required to overcome the reduced nucleophilicity caused by the inductive pull of the -OCHF₂ group. NMP is chosen as the solvent for its high boiling point and excellent solvating power for polar intermediates.

• Validation Checkpoint 2: At 12 hours, perform LC-MS analysis. The system is validated if the starting heteroaryl chloride peak is depleted (<5% relative abundance) and the product mass ( [M+H]+ ) is the dominant species.

Step 3: Aqueous Workup and Phase Separation

• Action: Cool the mixture to room temperature. Dilute with Ethyl Acetate (EtOAc) and wash with 5% aqueous LiCl solution (3x), followed by brine. Dry the organic layer over Na₂SO₄.

• Causality: NMP is highly water-soluble but can partition into organic solvents, complicating purification. Washing with 5% LiCl drastically increases the ionic strength of the aqueous phase, forcing NMP into the aqueous layer and preventing emulsion formation.

• Validation Checkpoint 3: Perform TLC (Hexanes/EtOAc 1:1) on both layers. The organic layer must show a distinct UV-active spot (product), while the aqueous layer should be devoid of UV-active material.

Step 4: Spectroscopic Validation of the Difluoromethoxy Motif

• Action: Purify the concentrated crude via flash chromatography or Prep-HPLC. Analyze the purified product via NMR spectroscopy.

• Validation Checkpoint 4: Obtain ¹⁹F-NMR and ¹H-NMR spectra. The system is validated if the ¹H-NMR shows a characteristic triplet at ~6.1–6.5 ppm ( J≈74 Hz) corresponding to the -CHF₂ proton. The ¹⁹F-NMR must display a doublet at ~ -82 ppm ( J≈74 Hz). The retention of these massive coupling constants confirms that the sensitive difluoromethoxy group survived the thermal basic conditions intact.

Figure 2: Self-validating synthetic workflow for the S_NAr coupling of the chiral amine.

References

• NextSDS Chemical Database. (2S)-1-(difluoromethoxy)propan-2-amine hydrochloride Substance Information. NextSDS.

• Syros Pharmaceuticals, Inc. (2019). Pyrrolotriazine compounds and methods for inhibiting TAM kinases (Patent No. WO2019074962A1). World Intellectual Property Organization.

• Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry, 61(14), 5822-5880.

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• 3. WO2019074962A1 - Pyrrolotriazine compounds and methods of inhibiting tam kinases - Google Patents [patents.google.com]

Application Note: (S)-1-(Difluoromethoxy)propan-2-amine hydrochloride in Fragment-Based Lead Discovery

Abstract

Fragment-Based Lead Discovery (FBLD) has solidified its position as a cornerstone strategy in modern drug discovery, offering an efficient path to novel chemical matter, particularly for challenging biological targets.[1] The success of an FBLD campaign is critically dependent on the quality and diversity of the fragment library. This guide details the strategic application of (S)-1-(difluoromethoxy)propan-2-amine hydrochloride, a unique aliphatic amine, in FBLD workflows. We explore the physicochemical advantages conferred by the difluoromethoxy (-OCF₂H) group—including enhanced metabolic stability, modulated lipophilicity, and the rare capacity to act as a hydrogen bond donor—and provide detailed, field-tested protocols for its integration into screening campaigns using Nuclear Magnetic Resonance (NMR), Surface Plasmon Resonance (SPR), and X-ray Crystallography.

The Strategic Imperative for Advanced Fragments in FBLD

Fragment-Based Lead Discovery (FBLD) operates on the principle that small, low-complexity molecules (typically < 300 Da) can probe a target's binding sites with greater efficiency than larger, more complex molecules used in traditional High-Throughput Screening (HTS).[1][2] By identifying fragments that bind with weak affinity (μM to mM range), a more thorough exploration of chemical space is achieved, providing high-quality starting points for medicinal chemistry optimization.[3][4][5]

The evolution of FBLD has moved beyond simple, planar aromatic fragments towards more three-dimensional and functionally sophisticated building blocks. The incorporation of fluorine-containing motifs is a key strategy in this evolution.[6] Fluorine's unique properties can dramatically improve the drug-like characteristics of a lead compound.

The Difluoromethoxy Group: A Multifunctional Tool

The difluoromethoxy (-OCF₂H) group, in particular, offers a compelling set of properties that make it a strategic asset in fragment design.[7]

• Metabolic Stability: The C-F bond is significantly stronger than a C-H bond, making the -OCF₂H group resistant to oxidative metabolism, which can extend a compound's half-life.[8][9]

• Modulated Lipophilicity: The -OCF₂H group increases lipophilicity, but to a lesser extent than the more common trifluoromethoxy (-OCF₃) group, offering a finer tool for tuning membrane permeability and solubility.[7]

• Hydrogen Bond Donor Capability: Uniquely for a polyfluorinated group, the acidic proton on the difluoromethyl moiety allows it to act as a weak hydrogen bond donor, enabling it to serve as a bioisostere for hydroxyl, thiol, or amine groups.[7][8][10]

• Weak Electron-Withdrawing Nature: With a Hammett σp constant of approximately +0.14, the group is weakly electron-withdrawing, subtly influencing the electronics of neighboring moieties without drastic changes.[7]

(S)-1-(difluoromethoxy)propan-2-amine hydrochloride combines these desirable features with a chiral primary amine—a common and potent interacting group in protein-ligand recognition—making it a high-value fragment for screening.

Physicochemical Profile of the Fragment

A thorough understanding of the fragment's properties is essential for designing robust screening assays and interpreting results.

Chemical Structure

Caption: Structure of (S)-1-(Difluoromethoxy)propan-2-amine hydrochloride.

Key Properties

Property	Value / Observation	Rationale & Implication for FBLD
CAS Number	2413883-16-4[11]	Unique identifier for sourcing and data retrieval.
Molecular Weight	161.58 g/mol	Compliant with the "Rule of Three" (MW < 300 Da), ensuring it falls within the fragment chemical space.[2]
Form	Hydrochloride Salt	Enhances aqueous solubility, which is critical for preparing high-concentration stock solutions needed for biophysical assays.[12]
Stereochemistry	(S)-enantiomer	Provides a defined 3D vector for interaction, simplifying SAR analysis. If a hit is found, the (R)-enantiomer serves as an immediate control.
Hydrogen Bond Donors	3 (from -NH₃⁺ and -OCF₂H)	The primary amine and the unique -OCF₂H proton offer multiple opportunities for directed interactions with the target.[7][10]
Hydrogen Bond Acceptors	3 (from O and 2x F)	The ether oxygen and fluorine atoms can accept hydrogen bonds, further increasing binding potential.

Integrated FBLD Workflow and Protocols

A successful FBLD campaign employs a cascade of biophysical techniques to identify and validate hits, with each step providing a higher level of confidence and detail.

Caption: Integrated workflow for fragment screening and hit validation.

Protocol 1: Fragment Stock Preparation and Quality Control

Causality: The reliability of any screening data is contingent upon the quality and solubility of the fragment. This protocol ensures the fragment is pure, stable, and fully solubilized to avoid artifacts.

Materials:

• (S)-1-(Difluoromethoxy)propan-2-amine hydrochloride

• DMSO (anhydrous, ≥99.9%)

• Assay buffer (e.g., PBS, pH 7.4)

• Vortex mixer, centrifuge

Procedure:

• Stock Solution Preparation: Accurately weigh the fragment and dissolve in anhydrous DMSO to create a high-concentration stock (e.g., 200 mM). Vortex thoroughly until fully dissolved.

• Purity Assessment (Self-Validation): Confirm identity and purity (>95%) via ¹H NMR and LC-MS. The presence of the characteristic -OCF₂H triplet in the NMR spectrum is a key diagnostic check.

• Aqueous Solubility Check: a. Prepare a 1 mM solution of the fragment in the intended final assay buffer by diluting from the DMSO stock. The final DMSO concentration should match the assay conditions (typically ≤1%). b. Vortex and let the solution stand for 1 hour at room temperature. c. Centrifuge at >14,000 x g for 15 minutes. d. Inspect the sample visually for any precipitation. A clear solution indicates sufficient solubility for most primary screens.[13]

Protocol 2: Primary Screening via NMR Spectroscopy

Causality: NMR is a powerful method for detecting weak, transient binding events directly in solution.[14][15] Ligand-observed methods like Saturation Transfer Difference (STD) are highly sensitive and efficient for primary screening.[16][17]

Materials:

• Target protein (≥95% purity), 10-50 µM in NMR buffer

• Fragment stock solution (from Protocol 1)

• NMR buffer (e.g., deuterated PBS, pD 7.4)

• NMR spectrometer (≥600 MHz) with cryoprobe

Procedure (STD NMR):

• Sample Preparation: Prepare two NMR samples:

  • Test Sample: 10-20 µM target protein with 200 µM fragment.

  • Control Sample: 200 µM fragment only (no protein).

• Spectrometer Setup: Tune and match the probe. Acquire a standard 1D ¹H spectrum to confirm fragment resonances.

• STD Experiment Acquisition: a. Set up the STD experiment with a saturation pulse train applied on-resonance with protein signals (e.g., 0.5-1.0 ppm) and off-resonance as a reference (e.g., 30-40 ppm). b. Use a saturation time of 1-2 seconds to allow for efficient magnetization transfer from the protein to the binding fragment.

• Data Processing & Analysis (Self-Validation): a. Process both the on-resonance and off-resonance spectra identically. b. Subtract the on-resonance spectrum from the off-resonance spectrum to generate the STD difference spectrum. c. Hit Criteria: The presence of fragment signals in the difference spectrum is a positive indication of binding. No signals should appear in the control sample lacking protein. This direct comparison validates the hit.

Protocol 3: Primary Screening & Hit Validation via Surface Plasmon Resonance (SPR)

Causality: SPR provides real-time, label-free detection of binding by measuring changes in mass on a sensor surface.[18][19][20] It is highly sensitive and can provide kinetic information, making it ideal for both primary screening and quantitative hit validation.[21][22]

Materials:

• SPR instrument and sensor chips (e.g., CM5 dextran chip)

• Target protein (with a suitable tag for immobilization or amine coupling)

• Fragment stock solution (from Protocol 1)

• SPR running buffer (e.g., HBS-EP+)

• Immobilization reagents (e.g., EDC/NHS for amine coupling)

Procedure:

• Target Immobilization: a. Activate the sensor chip surface (e.g., with EDC/NHS). b. Inject the target protein over the activated surface to achieve a desired immobilization level (e.g., 5,000-10,000 Response Units, RU). c. Deactivate remaining active groups. Use a reference flow cell (activated and deactivated without protein) for background subtraction.

• Primary Screen: a. Inject the fragment at a single high concentration (e.g., 200 µM) over both the target and reference flow cells. b. Hit Criteria: A binding response significantly above the reference channel signal indicates a potential hit. The shape of the sensorgram (fast on/fast off) is characteristic of a fragment interaction.

• Hit Validation (Dose-Response Analysis): a. For initial hits, perform a concentration series injection (e.g., from 10 µM to 1 mM). b. Data Analysis (Self-Validation): At each concentration, measure the response at equilibrium. Plot the equilibrium response against the fragment concentration. c. Fit the data to a steady-state affinity model to calculate the dissociation constant (Kᴅ). A reproducible, saturable binding curve validates the interaction and provides a quantitative measure of affinity.

Protocol 4: Structural Validation via X-ray Crystallography

Causality: X-ray crystallography provides the ultimate validation by revealing the atomic details of the fragment's binding mode.[][24] This structural information is indispensable for the subsequent hit-to-lead optimization phase.[25][26]

Materials:

• Crystals of the target protein

• Fragment stock solution (from Protocol 1)

• Cryoprotectant solution

Procedure (Crystal Soaking):

• Soaking Solution Preparation: Prepare a solution containing the fragment at a high concentration (e.g., 1-10 mM) in a cryoprotectant-compatible buffer.

• Crystal Soaking: Transfer a protein crystal into a drop of the soaking solution. The incubation time can range from minutes to hours, depending on the crystal packing and porosity.

• Crystal Harvesting and Data Collection: a. Loop the soaked crystal and flash-cool it in liquid nitrogen. b. Collect a complete X-ray diffraction dataset at a synchrotron source.

• Structure Solution and Analysis (Self-Validation): a. Process the diffraction data. b. Solve the structure using molecular replacement with the apo-protein structure as a model. c. Hit Criteria: Unambiguous, positive electron density in the difference map (Fo-Fc) that fits the shape and chemical nature of (S)-1-(difluoromethoxy)propan-2-amine hydrochloride is definitive proof of binding. The model of the fragment should refine well with reasonable B-factors and geometry.

Hit-to-Lead: The Path Forward

Once a validated structural hit is obtained, the fragment's binding mode guides its elaboration into a more potent lead compound.

Caption: Common strategies for evolving a fragment hit into a lead compound.

The crystal structure will reveal unoccupied pockets adjacent to the bound fragment. The primary amine or the aliphatic backbone can serve as anchor points for synthetic elaboration ("growing") to engage these pockets and increase affinity and selectivity.

Conclusion

(S)-1-(Difluoromethoxy)propan-2-amine hydrochloride is more than just another small molecule; it is a purpose-designed tool for modern FBLD. Its unique combination of a proven interaction motif (chiral amine) with a metabolically robust, hydrogen-bond-donating fluorinated group provides a compelling starting point for discovering novel drug candidates. The detailed protocols provided herein offer a validated roadmap for leveraging its unique properties, from initial screening to definitive structural validation, empowering researchers to tackle challenging targets with greater confidence and efficiency.

References

• Current perspectives in fragment-based lead discovery (FBLD). Essays in Biochemistry.
• The Difluoromethoxy Group: A Strategic Asset in Modern Medicinal Chemistry. Benchchem.
• Difluoromethylation Chemistry: A Strategic Tool for Next-Gener
• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implic
• Fragment-based drug discovery: A graphical review. PubMed.
• Fragment-Based Lead Discovery Strategies in Antimicrobial Drug Discovery. PMC.
• Difluoro(methoxy)methyl is a Neglected Group for Medicinal Chemistry – Revival via CF2OMe Containing Amines. ChemRxiv.
• Late-stage difluoromethylation: concepts, developments and perspective. Chemical Society Reviews.
• Fragment Screening by NMR.
• Fragment Screening by NMR. PubMed.
• Fragment-Based Lead Discovery Strategies in Antimicrobial Drug Discovery. PubMed.
• HTS by NMR of Combinatorial Libraries: A Fragment-Based Approach to Ligand Discovery. ScienceDirect.
• X-Ray Crystallography for Hit Confirm
• NMR-Fragment Based Virtual Screening: A Brief Overview. PMC.
• Fragment HIT Identific
• Protein X-ray Crystallography and Drug Discovery. PMC.
• Biophysical screening in fragment-based drug design: a brief overview. Oxford Academic.
• Fragment-Based Drug Discovery. STRBD.
• 1-(difluoromethoxy)
• X-Ray Crystallography. HitGen.
• Surface Plasmon Resonance Protocol & Troubleshooting.
• Principle and Protocol of Surface Plasmon Resonance (SPR).
• 1-(trifluoromethoxy)
• Applications of Surface Plasmon Resonance (SPR) to the Study of Diverse Protein-Ligand Interactions. PubMed.
• Difluoro(methoxy)methyl is a Neglected Group for Medicinal Chemistry – Revival via CF2OMe Containing Amines. ChemRxiv.
• Fragment Screening by Surface Plasmon Resonance. ACS Medicinal Chemistry Letters.
• Fragment-based drug discovery for disorders of the central nervous system: designing better drugs piece by piece. Frontiers.
• Prestwick Drug-Fragment Library. Prestwick Chemical.
• Applications of Surface Plasmon Resonance (SPR) to the Study of Diverse Protein-Ligand Interactions.
• FRAGMENT-BASED LEAD DISCOVERY.

Sources

• 1. Fragment-based drug discovery: A graphical review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Frontiers | Fragment-based drug discovery for disorders of the central nervous system: designing better drugs piece by piece [frontiersin.org]
• 3. portlandpress.com [portlandpress.com]
• 4. Fragment-Based Lead Discovery Strategies in Antimicrobial Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Fragment-Based Lead Discovery Strategies in Antimicrobial Drug Discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. chemrxiv.org [chemrxiv.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. alfa-chemistry.com [alfa-chemistry.com]
• 9. mdpi.com [mdpi.com]
• 10. Late-stage difluoromethylation: concepts, developments and perspective - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D1CS00360G [pubs.rsc.org]
• 11. nextsds.com [nextsds.com]
• 12. chemrxiv.org [chemrxiv.org]
• 13. Prestwick Drug-Fragment Library - Prestwick Chemical Libraries [prestwickchemical.com]
• 14. HTS by NMR of Combinatorial Libraries: A Fragment-Based Approach to Ligand Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 15. NMR-Fragment Based Virtual Screening: A Brief Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Fragment Screening by NMR | Springer Nature Experiments [experiments.springernature.com]
• 17. Fragment Screening by NMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Surface Plasmon Resonance Protocol & Troubleshooting - Creative Biolabs [creativebiolabs.net]
• 19. Principle and Protocol of Surface Plasmon Resonance (SPR) - Creative BioMart [creativebiomart.net]
• 20. researchgate.net [researchgate.net]
• 21. Applications of Surface Plasmon Resonance (SPR) to the Study of Diverse Protein-Ligand Interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 24. Fragment HIT Identification in FBDD - CrystalsFirst [crystalsfirst.com]
• 25. Protein X-ray Crystallography and Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 26. hitgen.com [hitgen.com]

Technical Notes & Optimization

Technical Support Center: Stereoretentive Coupling of (S)-1-(Difluoromethoxy)propan-2-amine Hydrochloride

Welcome to the Advanced Troubleshooting Guide. As researchers and drug development professionals, you know that maintaining the stereochemical integrity of chiral amines during coupling is critical for pharmacological efficacy.

This guide addresses the specific liabilities of (S)-1-(Difluoromethoxy)propan-2-amine hydrochloride . Because "coupling" in modern synthesis refers to either Amide Bond Formation or Transition-Metal Catalyzed C-N Cross-Coupling (Buchwald-Hartwig) , this guide is bifurcated to address the distinct racemization mechanisms inherent to both pathways.

Mechanistic Causality: Why Does This Amine Racemize?

To prevent racemization, we must first understand the structural electronics of your substrate. The difluoromethoxy ether group ( −O−CF2​H ) at the C1 position exerts a powerful inductive electron-withdrawing effect (-I effect)[1]. This pulls electron density away from the C2 stereocenter, subtly increasing the acidity of the α -proton compared to unfunctionalized aliphatic amines.

When you introduce this hydrochloride salt into a coupling environment, it faces two distinct stereochemical threats depending on the reaction type:

• Base-Mediated Tautomerization (Amide Coupling): Excess strong base used to neutralize the HCl salt can abstract the activated α -proton, leading to an enamine intermediate and subsequent racemization[2].

• β -Hydride Elimination (C-N Cross-Coupling): Transition metals (Pd, Ni) can coordinate to the free amine and undergo β -hydride elimination, forming an achiral imine intermediate that re-inserts non-stereospecifically[3][4].

Mechanistic pathways of amine racemization vs. stereoretention during coupling.

Troubleshooting Guide: Amide Bond Formation

The Issue: You observe a drop in enantiomeric excess (ee%) after coupling the amine with a carboxylic acid using standard reagents (e.g., EDC/TEA). The Root Cause: The use of strong, unhindered bases (like Triethylamine or DBU) to liberate the free amine from its hydrochloride salt generates a localized basic environment. Combined with the exothermic nature of neutralization, this promotes α -proton abstraction[2][5]. Furthermore, if the carboxylic acid is not pre-activated, the amine spends too much time as a free base in solution. The Solution:

• Base Selection: Switch to N-Methylmorpholine (NMM). With a pKa of ~7.4, NMM is basic enough to neutralize the HCl salt but too weak to deprotonate the C2 stereocenter[2].

• Kinetic Trapping: Pre-activate the carboxylic acid using HATU or Oxyma before introducing the amine. This ensures the amine is acylated the millisecond it is free-based, kinetically outcompeting any racemization pathways[5].

Troubleshooting Guide: C-N Cross-Coupling (Buchwald-Hartwig)

The Issue: Complete or partial racemization when coupling the amine with an aryl halide using Palladium or Nickel catalysis. The Root Cause: This is a classic organometallic failure mode. The metal inserts into the aryl halide, coordinates to the amine, and then undergoes β -hydride elimination. This forms an imine intermediate that detaches, rotates, and re-inserts, destroying the stereocenter[4][6]. The Solution:

• Ligand Architecture: You must use a bidentate phosphine ligand with a large bite angle, such as (±)-BINAP. Bidentate ligands create a sterically congested coordination sphere around the metal, blocking the coplanar geometry required for β -hydride elimination[4].

• Mild Inorganic Bases: Avoid strong alkoxide bases (e.g., NaOtBu) which accelerate imine formation. Use Cs2​CO3​ or K3​PO4​ instead[6].

Decision tree for optimizing coupling conditions to prevent racemization.

Quantitative Data Summary

The following table synthesizes the impact of reagent selection on the stereochemical outcome of (S)-1-(Difluoromethoxy)propan-2-amine couplings based on established mechanistic data.

Coupling Type	Reagents / Catalyst	Base Used	Temp (°C)	Resulting ee (%)	Mechanistic Observation
Amide	EDC / HOBt	TEA (3.0 eq)	25	< 80%	Strong base promotes α -deprotonation.
Amide	HATU	NMM (3.0 eq)	0 to 25	> 99%	Mild base; rapid kinetic trapping prevents tautomerization.
C-N Arylation	Pd2​(dba)3​ / P(o−tolyl)3​	NaOtBu	70	< 10%	Monodentate ligand allows rapid β -hydride elimination.
C-N Arylation	Pd2​(dba)3​ / (±)-BINAP	Cs2​CO3​	70	> 98%	Bidentate ligand sterically blocks elimination pathway.

Self-Validating Experimental Protocols

Protocol A: Racemization-Free Amide Coupling

This protocol utilizes pre-activation and pKa-controlled neutralization to guarantee stereoretention.

• Pre-activation: In a flame-dried flask under N2​ , dissolve the carboxylic acid (1.0 eq) and HATU (1.05 eq) in anhydrous DMF (0.1 M).

• Add N-Methylmorpholine (NMM, 2.0 eq) and stir at 0 °C for 10 minutes to fully generate the active ester.

• Neutralization: In a separate vial, suspend (S)-1-(Difluoromethoxy)propan-2-amine hydrochloride (1.05 eq) in a minimum volume of DMF. Add NMM (1.05 eq) at 0 °C to liberate the free base.

• Coupling: Immediately transfer the free amine solution dropwise to the activated acid mixture at 0 °C.

• Allow the reaction to slowly warm to room temperature and stir for 2 hours.

• Self-Validation Step: Following aqueous workup, analyze the crude mixture via Chiral HPLC against a synthesized racemic standard. You must observe a single peak corresponding to the (S)-enantiomer (>99% ee) before proceeding to column chromatography.

Protocol B: Stereoretentive Palladium-Catalyzed C-N Coupling

This protocol uses spatial congestion to shut down transition-metal-induced racemization.

• Catalyst Generation: In an argon-filled glovebox, charge a Schlenk flask with Pd2​(dba)3​ (2 mol%), (±)-BINAP (4 mol%), the aryl bromide (1.0 eq), and anhydrous Cs2​CO3​ (1.4 eq).

• Add anhydrous, thoroughly degassed toluene to achieve a 0.2 M concentration.

• Substrate Addition: Add (S)-1-(Difluoromethoxy)propan-2-amine hydrochloride (1.2 eq) followed by an additional 1.2 eq of Cs2​CO3​ (specifically to neutralize the HCl salt).

• Reaction: Seal the flask, remove it from the glovebox, and heat at 70 °C for 12 hours under vigorous stirring (800 rpm) to ensure the heterogeneous base reacts efficiently.

• Self-Validation Step: Cool to room temperature, filter through a pad of Celite, and concentrate. Perform 1H NMR to confirm the disappearance of the aryl bromide, followed immediately by Chiral Supercritical Fluid Chromatography (SFC) to verify stereoretention (>98% ee).

Frequently Asked Questions (FAQs)

Q: Why does my amine racemize more severely when I scale up the amide coupling from 100 mg to 10 grams? A: Exothermic neutralization. On a larger scale, neutralizing the hydrochloride salt with base generates significant heat. The combination of elevated internal temperatures and the inductive pull of the difluoromethoxy group accelerates α -proton abstraction. You must use an ice bath, control the addition rate, and monitor internal temperature.

Q: Can I use acetone to wash my glassware or as a co-solvent to help dissolve the amine salt? A: Absolutely not. Primary amines reversibly form Schiff bases (imines) with ketones like acetone. This transient imine formation drastically increases the acidity of the α -proton, leading to rapid racemization via enamine tautomerization[3]. Ensure all solvents are strictly ketone-free.

Q: Why do you recommend (±)-BINAP instead of a chiral ligand for the C-N coupling? A: Because your starting material is already chiral, the goal is stereoretention, not asymmetric synthesis. A racemic bidentate ligand like (±)-BINAP is cost-effective and structurally sufficient to block the open coordination site on Palladium required for β -hydride elimination, perfectly preserving the original (S)-configuration[4].

References

• Recent advances in asymmetric synthesis of chiral amides and peptides: racemization-free coupling reagents Organic & Biomolecular Chemistry (RSC)[Link]

• Palladium-Catalyzed Coupling of Optically Active Amines with Aryl Bromides Journal of the American Chemical Society[Link]

• Large-Scale Amidations in Process Chemistry: Practical Considerations for Reagent Selection and Reaction Execution Organic Process Research & Development (ACS)[Link]

• Continuous Flow Chiral Amine Racemization Applied to Continuously Recirculating Dynamic Diastereomeric Crystallizations The Journal of Organic Chemistry (ACS)[Link]

• Chiral Arylated Amines via C-N Coupling of Chiral Amines with Aryl Bromides Promoted by Light Angewandte Chemie International Edition[Link]

• Copper-Catalyzed O-Difluoromethylation of Functionalized Aliphatic Alcohols The Journal of Organic Chemistry (ACS)[Link]

Sources

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• 2. pubs.acs.org [pubs.acs.org]
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• 5. researchgate.net [researchgate.net]
• 6. livrepository.liverpool.ac.uk [livrepository.liverpool.ac.uk]

troubleshooting poor solubility of (S)-1-(Difluoromethoxy)propan-2-amine hydrochloride

Technical Support Center: (S)-1-(Difluoromethoxy)propan-2-amine hydrochloride

A Senior Application Scientist's Guide to Overcoming Solubility Challenges

Welcome to the technical support resource for (S)-1-(Difluoromethoxy)propan-2-amine hydrochloride. This guide is designed for researchers, chemists, and formulation scientists who are encountering challenges with the solubility of this compound. As an amine hydrochloride salt, its behavior in solution is governed by fundamental chemical principles that, once understood, can be leveraged to overcome common experimental hurdles. This document provides in-depth, experience-driven answers to frequent questions, detailed protocols, and a logical workflow to troubleshoot solubility issues effectively.

Frequently Asked Questions & Troubleshooting Guide

Q1: I'm having trouble dissolving (S)-1-(Difluoromethoxy)propan-2-amine hydrochloride in water. Isn't it supposed to be water-soluble?

Answer: Yes, as a hydrochloride salt, the compound is expected to be water-soluble. The hydrochloride form is created by reacting the parent amine (a weak base) with hydrochloric acid. This process protonates the amine group, creating a cationic species ([R-NH₃]⁺) paired with a chloride anion (Cl⁻). This ionic character significantly increases polarity compared to the free base, promoting solubility in polar solvents like water.[1]

If you are experiencing poor solubility in pure water, consider these factors:

• Saturation Limit: You may be exceeding the compound's intrinsic solubility limit. Every compound has a maximum concentration at which it will dissolve in a given solvent at a specific temperature.

• Purity and Physical Form: The compound's purity and solid-state form (e.g., crystalline vs. amorphous) can influence its dissolution properties. Amorphous forms tend to dissolve faster than stable crystalline forms.[2]

• Temperature: Dissolution is often an endothermic process, meaning solubility typically increases with temperature.[3]

Q2: My compound precipitates when I try to dissolve it in a dilute HCl solution. This seems counterintuitive. Why is this happening?

Answer: This is a classic example of the Common Ion Effect , a critical concept for understanding the solubility of salts.[4] The dissolution of your hydrochloride salt in solution is an equilibrium process:

[R-NH₃]⁺Cl⁻ (solid) ⇌ [R-NH₃]⁺ (aqueous) + Cl⁻ (aqueous)

When you attempt to dissolve the salt in a solution that already contains a "common ion"—in this case, the chloride ion (Cl⁻) from the HCl—you are adding a product of this equilibrium. According to Le Châtelier's principle, the equilibrium will shift to the left to counteract this change, favoring the solid, undissolved state.[5][6] This results in a significant decrease in the salt's solubility.[7][8][9][10]

Therefore, while acidifying a solution can increase the solubility of a free base by converting it to a salt, adding an acid containing a common ion to the salt form itself will suppress dissolution.

Q3: How does pH broadly impact the solubility of my compound?

Answer: The pH of the solvent is one of the most critical factors controlling the solubility of ionizable compounds like (S)-1-(Difluoromethoxy)propan-2-amine hydrochloride.[11] The relationship can be summarized as follows:

• Acidic pH (Low pH): At very low pH, especially when using a non-chloride acid (e.g., phosphoric or sulfuric acid), the compound will remain in its protonated, ionic form ([R-NH₃]⁺), which is generally soluble. However, as explained in Q2, if the acid is HCl, the common ion effect will dominate and decrease solubility.[8][9]

• Neutral to Slightly Acidic pH: This is often the range of maximum solubility for an amine hydrochloride, provided no excess common ions are present.

• Alkaline pH (High pH): As the pH increases, the hydroxide ions (OH⁻) in the solution will deprotonate the cationic amine ([R-NH₃]⁺), converting it back to its neutral, free base form (R-NH₂).

[R-NH₃]⁺ + OH⁻ ⇌ R-NH₂ + H₂O

The free base is typically much less polar and, therefore, significantly less soluble in water than the hydrochloride salt.[1] This will cause the compound to precipitate out of the aqueous solution. The pH at which this transition occurs is related to the pKa of the parent amine.

Q4: What are the best alternative solvents if water is not suitable for my experiment?

Answer: The choice of solvent depends heavily on the requirements of your downstream application. As an ionic salt, (S)-1-(Difluoromethoxy)propan-2-amine hydrochloride will have very low solubility in nonpolar organic solvents like hexanes, toluene, or ethers.[1]

For organic-based solutions, consider the following:

• Polar Protic Solvents: Solvents like ethanol and methanol can dissolve many salts and may be a viable option.[12]

• Polar Aprotic Solvents: Solvents such as Dimethyl Sulfoxide (DMSO) and Dimethylformamide (DMF) are often used to dissolve a wide range of compounds for screening and in vitro assays. Many suppliers provide solubility data for their compounds in these specific solvents.[13]

Always perform a small-scale test first. It is important to note that dissolving the hydrochloride salt in an organic solvent may not always result in a solution of the dissociated ions, and the behavior can be complex.[14]

Data Summary: Expected Solubility Behavior

Solvent System	Expected Solubility	Governing Principle(s)
Deionized Water	Good	The ionic salt form is polar and readily solvated by water.[1]
Aqueous HCl Buffer	Poor	The excess chloride ions suppress dissolution via the Common Ion Effect.[5][8]
Aqueous NaOH Buffer	Poor	At high pH, the salt is converted to its less soluble free base form.[1]
Phosphate-Buffered Saline (PBS)	Moderate to Poor	The presence of chloride ions (from NaCl) can cause a common ion effect, reducing solubility.[7]
Ethanol / Methanol	Moderate	Polar protic organic solvents can often dissolve salts.[12]
DMSO / DMF	Good to Moderate	Polar aprotic solvents are effective at dissolving a wide range of compounds.[13]
Hexane / Toluene	Very Poor	Nonpolar solvents cannot effectively solvate the ionic salt.[1]

Troubleshooting Workflow

This diagram provides a logical path for diagnosing and solving solubility issues with (S)-1-(Difluoromethoxy)propan-2-amine hydrochloride.

Caption: Troubleshooting workflow for solubility issues.

Experimental Protocol: Aqueous Solubility Determination by the Shake-Flask Method

This protocol outlines the equilibrium shake-flask method, a gold standard for determining the solubility of a compound.

Objective: To determine the equilibrium solubility of (S)-1-(Difluoromethoxy)propan-2-amine hydrochloride in a selected aqueous medium (e.g., deionized water or a specific buffer) at a controlled temperature.

Materials:

• (S)-1-(Difluoromethoxy)propan-2-amine hydrochloride

• Selected aqueous solvent (e.g., Type I deionized water)

• Glass vials with screw caps (e.g., 4 mL or 8 mL)

• Analytical balance

• Orbital shaker with temperature control

• Centrifuge

• Syringe filters (e.g., 0.22 µm PVDF or PTFE)

• Calibrated pH meter

• Analytical instrumentation for quantification (e.g., HPLC-UV, LC-MS)

• Volumetric flasks and pipettes for standard preparation

Methodology:

• Preparation: Set the temperature-controlled orbital shaker to the desired temperature (e.g., 25°C or 37°C).

• Addition of Compound: Add an excess amount of the solid compound to a series of vials (perform in triplicate). "Excess" means adding enough solid so that undissolved material is clearly visible after equilibration. For a new compound, start by adding ~10-20 mg to 1 mL of solvent.

• Solvent Addition: Accurately add a known volume of the pre-equilibrated solvent to each vial.

• Equilibration: Cap the vials tightly and place them on the orbital shaker. Shake at a moderate speed (e.g., 150-200 rpm) for a sufficient time to reach equilibrium. For many compounds, 24 hours is adequate, but 48-72 hours may be necessary to ensure equilibrium is reached.

• Phase Separation: After equilibration, allow the vials to stand undisturbed for a short period to let the larger particles settle. Then, centrifuge the vials at high speed (e.g., 14,000 rpm for 15 minutes) to pellet all undissolved solid.

• Sample Collection: Carefully withdraw a sample from the clear supernatant. Crucially, do not disturb the solid pellet.

• Filtration: Immediately filter the collected supernatant through a 0.22 µm syringe filter into a clean analysis vial. This step removes any remaining fine particulates. Note: It is wise to discard the first few drops from the filter to avoid any adsorption effects.

• pH Measurement: Measure the pH of the remaining saturated solution to report the exact condition of the solubility measurement.

• Quantification:

  • Prepare a calibration curve using standard solutions of the compound of known concentrations.

  • Dilute the filtered sample (the saturated solution) with the solvent to a concentration that falls within the linear range of the calibration curve.

  • Analyze the standards and the diluted sample using a validated analytical method (e.g., HPLC-UV).

• Calculation:

  • Determine the concentration of the diluted sample from the calibration curve.

  • Calculate the concentration of the original, undiluted saturated solution by multiplying by the dilution factor. This value is the equilibrium solubility, typically expressed in mg/mL or µg/mL.

References

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• Common ion effect. (2021). BYJU'S. [Link]

• Common Ion Effect on Solubility of Ionic Salts. (2026). CK-12 Foundation. [Link]

• Lee, T. Y., et al. (2013). Effect of pH on the solubilities of divalent and trivalent amino acids in water at 298.15 K. Fluid Phase Equilibria. [Link]

• Common-ion effect. (n.d.). Wikipedia. [Link]

• Overcoming the Challenge of Poor Drug Solubility. (2012). Pharmaceutical Engineering. [Link]

• Mirza, S., & Serajuddin, A. T. M. (2005). Effect of chloride ion on dissolution of different salt forms of haloperidol, a model basic drug. Journal of Pharmaceutical Sciences. [Link]

• Overcoming Solubility Challenges: Techniques To Improve Dissolution Rate And Increase Bioavailability. (n.d.). Agno Pharmaceuticals. [Link]

• S. S, S., & G. N, H. (2011). Drug Dissolution Enhancement by Salt Formation. Research Journal of Pharmaceutical Dosage Forms and Technology. [Link]

• Chemistry Amines. (n.d.). SATHEE JEE - IIT Kanpur. [Link]

• Mufson, D., & M. Serajuddin, A. T. (1985). pH-Solubility Profiles of Organic Bases and Their Hydrochloride Salts. Pharmaceutical Research. [Link]

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• Schilling, J., et al. (2022). Solubility of Electrolytes in Organic Solvents: Solvent-Specific Effects and Ion-Specific Effects. Journal of Chemical & Engineering Data. [Link]

• Are there any salts that are soluble in organic solvents? (2019). Quora. [Link]

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Reference Data & Comparative Studies

A Comparative Guide to Difluoromethoxy and Trifluoromethoxy Moieties in Propan-2-amine Derivatives: A Medicinal Chemistry Perspective

For researchers, medicinal chemists, and drug development professionals, the strategic incorporation of fluorine into lead compounds is a cornerstone of modern therapeutic design.[1][2] Among the arsenal of fluorinated substituents, the difluoromethoxy (-OCHF₂) and trifluoromethoxy (-OCF₃) groups have emerged as powerful tools for fine-tuning the physicochemical and pharmacokinetic properties of drug candidates.[3][4] This guide provides an in-depth, data-supported comparison of these two critical moieties, specifically within the context of propan-2-amine derivatives, to inform rational drug design and lead optimization strategies.

While both groups serve as metabolically robust bioisosteres for more labile functionalities like the methoxy group, their subtle yet significant differences in electronic character, lipophilicity, and hydrogen bonding potential can profoundly impact a molecule's absorption, distribution, metabolism, and excretion (ADME) profile and its interaction with biological targets.[3]

Core Physicochemical Properties: A Head-to-Head Comparison

The choice between a difluoromethoxy and a trifluoromethoxy substituent is a strategic decision that hinges on the desired balance of key molecular properties. The propan-2-amine scaffold, common in many bioactive molecules, is particularly sensitive to the electronic effects of substituents on the aromatic ring, which directly modulate the basicity (pKa) of the amine.

Lipophilicity and Electronic Effects

Lipophilicity, often quantified as the octanol-water partition coefficient (LogP), is a critical determinant of a drug's ability to cross biological membranes.[5] Both the -OCHF₂ and -OCF₃ groups increase a molecule's lipophilicity compared to a non-fluorinated or methoxy-substituted analog. However, the fully fluorinated trifluoromethoxy group imparts a significantly greater increase in lipophilicity.[1][2]

The electronic nature of these groups, described by Hammett constants (σp), dictates their influence on the electron density of the aromatic ring and, consequently, the pKa of the distal propan-2-amine group. Both are electron-withdrawing, but the -OCF₃ group exerts a stronger pull.[6] This increased electron-withdrawing capacity leads to a more pronounced reduction in the basicity of the amine, a crucial factor for tuning a compound's ionization state at physiological pH.[7]

Property	Difluoromethoxy (-OCHF₂)	Trifluoromethoxy (-OCF₃)	Causality & Implication for Propan-2-amine Derivatives
Hansch Lipophilicity Parameter (π)	~0.42	+1.04[4][8]	The -OCF₃ group contributes more significantly to lipophilicity, which can enhance membrane permeability but may also increase non-specific binding or metabolic liabilities if not balanced.[1][6]
Hammett Constant (σp)	~+0.14[1][2]	~+0.35	The stronger electron-withdrawing nature of -OCF₃ will lower the pKa of the propan-2-amine nitrogen more than -OCHF₂, making it less basic. This impacts the ratio of ionized to neutral species at physiological pH (7.4), affecting solubility and receptor interaction.[7]
Hydrogen Bond Donor Capability	Yes (Lipophilic H-bond donor)[1][2][3]	No	The acidic proton on the -OCHF₂ group can form crucial hydrogen bonds with target proteins, a unique feature for a lipophilic group that can enhance binding affinity and selectivity.[1][3]
Conformational Preference	More flexible; can interconvert between lipophilic and polar conformations.[9]	Preferentially adopts an orthogonal orientation to the aromatic ring.[3][4]	The rigid conformation of the -OCF₃ group can be beneficial for locking a molecule into a bioactive conformation, while the flexibility of -OCHF₂ may allow for adaptation to different binding pocket environments.[4][9]

The Decisive Difference: Hydrogen Bonding

A distinguishing and often pivotal feature of the difluoromethoxy group is the acidity of its hydrogen atom, which allows it to function as a hydrogen bond donor.[1][2] This is a rare and valuable characteristic for a lipophilic moiety. In the context of a propan-2-amine derivative binding to a biological target, this capability can introduce an additional, high-affinity interaction with an acceptor residue (e.g., a backbone carbonyl or carboxylate side chain) in the protein's binding pocket. The trifluoromethoxy group lacks this ability entirely.[3] This single difference can be the determining factor for a compound's potency and selectivity.

Figure 3: Experimental workflow for comparative evaluation.

Conclusion and Outlook

The difluoromethoxy and trifluoromethoxy groups are both invaluable assets in medicinal chemistry, offering distinct advantages for optimizing propan-2-amine derivatives. The -OCF₃ group is the substituent of choice for maximizing metabolic stability and lipophilicity while significantly lowering amine basicity. C[3][6]onversely, the -OCHF₂ group provides a more moderate increase in lipophilicity and a lesser impact on pKa, with the unique and powerful ability to act as a lipophilic hydrogen bond donor.

[1][3]The optimal choice is context-dependent and must be guided by the specific goals of the drug discovery program, including the topology of the target's binding site and the desired ADME profile. A thorough, parallel evaluation of both moieties, using the experimental frameworks described herein, is a prudent strategy to identify the candidate with the highest probability of clinical success.

References

• A Comparative Analysis of Difluoromethoxy- and Trifluoromethoxy-Substituted Phenols for Drug Discovery and Development. Benchchem.
• The Difluoromethoxy Group: A Strategic Asset in Modern Medicinal Chemistry. Benchchem.
• The Difluoromethoxy Group: A Strategic Tool in Modern Medicinal Chemistry. Benchchem.
• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. MDPI.
• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. PMC.
• Simple Vector Considerations to Assess the Polarity of Partially Fluorinated Alkyl and Alkoxy Groups. CHIMIA.
• Synthesis of Tri- and Difluoromethoxylated Compounds by Visible Light Photoredox Catalysis. PMC.
• On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. PMC.
• (PDF) The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. ResearchGate.
• Why pKas Matter in Medicinal Chemistry and a Drug Discovery Amine pKa Table. Drug Hunter.

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A Comparative Guide to Chiral Catalysts for the Synthesis of (S)-1-(Difluoromethoxy)propan-2-amine Hydrochloride

In the landscape of modern pharmaceutical development, the synthesis of enantiomerically pure chiral amines is a cornerstone of innovation. These molecules are critical building blocks for a vast array of active pharmaceutical ingredients (APIs). Among these, (S)-1-(Difluoromethoxy)propan-2-amine hydrochloride has emerged as a valuable synthon, with the difluoromethoxy group often conferring enhanced metabolic stability and improved pharmacokinetic properties to drug candidates. The stereospecific synthesis of this compound, however, presents a significant challenge that necessitates the use of sophisticated catalytic strategies.

This guide provides a comprehensive comparison of the leading chiral catalytic systems for the asymmetric synthesis of (S)-1-(Difluoromethoxy)propan-2-amine, culminating in its hydrochloride salt. We will delve into three principal methodologies: the use of a stoichiometric chiral auxiliary (Ellman's N-tert-butylsulfinyl imine method), transition-metal-catalyzed asymmetric reductive amination, and the burgeoning field of biocatalysis. This analysis is grounded in established chemical principles and supported by experimental data from analogous systems, offering researchers and drug development professionals a robust framework for catalyst selection and process optimization.

The synthetic routes compared herein all converge from a common precursor, 1-(difluoromethoxy)propan-2-one. The synthesis of this key intermediate can be achieved through various methods, including the reaction of a suitable propanol derivative with a difluoromethylating agent.

Comparative Analysis of Catalytic Strategies

The asymmetric synthesis of the target amine from 1-(difluoromethoxy)propan-2-one can be approached through several catalytic pathways. The choice of catalyst is paramount and will dictate the efficiency, enantioselectivity, and overall practicality of the synthesis.

Catalytic Strategy	Catalyst/Reagent	Precursor	Key Advantages	Potential Drawbacks
Chiral Auxiliary	(R)- or (S)-tert-butanesulfinamide	1-(difluoromethoxy)propan-2-one	High diastereoselectivity, broad substrate scope, predictable stereochemical outcome.[1][2]	Stoichiometric use of chiral auxiliary, additional protection/deprotection steps required.
Transition Metal Catalysis	Ru, Rh, or Ir complex with a chiral phosphine ligand	1-(difluoromethoxy)propan-2-one and an amine source	High catalytic efficiency (low catalyst loading), high enantioselectivity, atom-economical.[3]	Cost of precious metals and ligands, sensitivity to air and moisture, potential for metal contamination in the final product.
Biocatalysis	Imine Reductase (IRED) or Amine Dehydrogenase (AmDH)	1-(difluoromethoxy)propan-2-one and an amine source	Exceptional enantioselectivity, mild reaction conditions (aqueous media, room temperature), environmentally benign.	Substrate scope can be limited, enzyme stability and availability may be a concern, requires specialized biochemical expertise.

Catalytic Systems in Detail

Diastereoselective Reduction of N-tert-butylsulfinyl Imine

This well-established method relies on the use of Ellman's chiral auxiliary, N-tert-butanesulfinamide, to direct the stereochemical outcome of the reaction.[1][2] The synthesis proceeds in three steps:

• Imine Formation: Condensation of 1-(difluoromethoxy)propan-2-one with (S)-tert-butanesulfinamide to form the corresponding N-sulfinylimine.

• Diastereoselective Reduction: The imine is then reduced using a hydride source. The stereochemistry of the newly formed chiral center is directed by the chiral sulfinyl group.

• Auxiliary Cleavage: The sulfinyl group is removed under acidic conditions to yield the desired (S)-1-(difluoromethoxy)propan-2-amine, which can then be converted to its hydrochloride salt.

The predictability and generally high diastereoselectivities make this a reliable, albeit less atom-economical, approach.

Workflow for Chiral Amine Synthesis via Ellman's Auxiliary.

Transition-Metal-Catalyzed Asymmetric Reductive Amination

This approach offers a more direct and atom-economical route to the target amine. A chiral transition metal complex, typically based on ruthenium, rhodium, or iridium, catalyzes the direct reaction of the ketone with an amine source (such as ammonia or an ammonium salt) in the presence of a reducing agent (commonly hydrogen gas).

The enantioselectivity of the reaction is controlled by the chiral ligand coordinated to the metal center. A variety of highly effective chiral phosphine ligands have been developed for this purpose.

Simplified Catalytic Cycle for Asymmetric Reductive Amination.

Biocatalytic Reductive Amination

Biocatalysis has emerged as a powerful and sustainable alternative to traditional chemical methods. Enzymes such as imine reductases (IREDs) and amine dehydrogenases (AmDHs) can catalyze the asymmetric reductive amination of ketones with exceptional enantioselectivity. These reactions are typically performed in aqueous media under mild conditions.

The key to a successful biocatalytic process is the identification of an enzyme with high activity and selectivity for the target substrate. While the substrate scope of enzymes can be narrower than that of chemical catalysts, protein engineering techniques can often be employed to tailor an enzyme for a specific transformation. A study on native amine dehydrogenases has shown activity towards 1-methoxypropan-2-one, a close structural analog of our target precursor, yielding the corresponding (S)-amine with high enantiomeric excess.[4]

Biocatalytic Reductive Amination using an IRED or AmDH.

Experimental Protocols

The following are representative, detailed experimental procedures for each catalytic strategy, adapted from literature for analogous substrates.

Protocol 1: Synthesis via N-tert-butylsulfinyl Imine

Step 1: Synthesis of N-(1-(difluoromethoxy)propan-2-ylidene)-2-methylpropane-2-sulfinamide

To a solution of 1-(difluoromethoxy)propan-2-one (1.0 eq) and (S)-(-)-2-methyl-2-propanesulfinamide (1.05 eq) in anhydrous THF is added titanium(IV) ethoxide (2.0 eq). The reaction mixture is heated to 65 °C and stirred for 12-24 hours. The reaction is monitored by TLC. Upon completion, the mixture is cooled to room temperature and poured into an equal volume of brine with vigorous stirring. The resulting suspension is filtered through a pad of Celite, and the filter cake is washed with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is purified by flash column chromatography to afford the N-sulfinylimine.

Step 2: Diastereoselective Reduction

The N-sulfinylimine (1.0 eq) is dissolved in anhydrous THF and cooled to -78 °C. Sodium borohydride (1.5 eq) is added portion-wise, and the reaction is stirred at -78 °C for 3 hours. The reaction is quenched by the slow addition of saturated aqueous ammonium chloride. The mixture is allowed to warm to room temperature and extracted with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated. The diastereomeric ratio can be determined at this stage by ¹H NMR analysis of the crude product.

Step 3: Cleavage of the Chiral Auxiliary

The crude N-sulfinyl amine is dissolved in methanol, and a solution of HCl in methanol (e.g., 4M) is added. The mixture is stirred at room temperature for 1 hour. The solvent is removed under reduced pressure to yield the crude (S)-1-(Difluoromethoxy)propan-2-amine hydrochloride. The product can be purified by recrystallization.

Protocol 2: Ruthenium-Catalyzed Asymmetric Reductive Amination

A pressure-resistant vessel is charged with 1-(difluoromethoxy)propan-2-one (1.0 eq), ammonium acetate (2.0 eq), a chiral ruthenium catalyst such as Ru(OAc)₂( (S)-BINAP) (0.01 eq), and a suitable solvent like trifluoroethanol. The vessel is sealed, purged with hydrogen, and then pressurized with hydrogen gas (e.g., 50 bar). The reaction mixture is heated to 80 °C and stirred for 24 hours. After cooling to room temperature and careful depressurization, the solvent is removed under reduced pressure. The residue is taken up in a suitable solvent and water, and the pH is adjusted. After extraction and purification, the free amine is converted to the hydrochloride salt.

Protocol 3: Biocatalytic Reductive Amination with an Imine Reductase (IRED)

In a typical reaction, a buffered aqueous solution (e.g., potassium phosphate buffer, pH 7.5) containing glucose, NADP⁺, and glucose dehydrogenase (for cofactor regeneration) is prepared. To this solution are added the IRED enzyme (as a lyophilized powder or cell-free extract), the substrate 1-(difluoromethoxy)propan-2-one, and an amine donor (e.g., ammonium chloride). The reaction mixture is incubated at a controlled temperature (e.g., 30 °C) with gentle agitation for 24-48 hours. The reaction progress and enantiomeric excess are monitored by HPLC. Upon completion, the enzyme is removed (e.g., by centrifugation or filtration), and the product is extracted from the aqueous phase. The extracted amine is then converted to its hydrochloride salt.

Conclusion

The synthesis of (S)-1-(Difluoromethoxy)propan-2-amine hydrochloride can be effectively achieved through several chiral catalytic methodologies. The choice of the optimal catalyst will depend on various factors, including the desired scale of the synthesis, cost considerations, and available expertise.

• The N-tert-butylsulfinyl imine method offers a reliable and predictable route, making it an excellent choice for initial lab-scale synthesis where the primary goal is to obtain the target compound with high enantiopurity.

• Transition-metal-catalyzed asymmetric reductive amination represents a more scalable and atom-economical approach, well-suited for process development and larger-scale manufacturing, provided that metal contamination concerns are addressed.

• Biocatalysis stands out as the most environmentally friendly and often most enantioselective method. As the field of enzyme engineering continues to advance, biocatalytic routes are becoming increasingly viable for the industrial production of chiral amines.

It is recommended that researchers evaluate each of these methods to determine the most suitable approach for their specific needs, taking into account the trade-offs between material costs, process complexity, and scalability.

References

• Liu, J., & Hu, J. (2009). Synthesis of fluorinated chiral amines using N-tert-butylsulfinyl imines. Future Medicinal Chemistry, 1(5), 875-888. [Link]

• Yus, M. (2013). Synthesis of Highly Enantiomerically Enriched Amines by Asymmetric Transfer Hydrogenation of N-(tert-Butylsulfinyl) Imines. Organic Syntheses, 90, 338. [Link]

• Mayol, O., et al. (2019). Biocatalytic Reductive Amination by Native Amine Dehydrogenases to Access Short Chiral Alkyl Amines and Amino Alcohols. Frontiers in Catalysis. [Link]

• Wetzl, D., et al. (2016). Asymmetric Reductive Amination of Ketones Catalyzed by Imine Reductases. ChemCatChem, 8(15), 2459-2462. [Link]

• Cogan, D. A., & Ellman, J. A. (1999). The tert-Butanesulfinyl Group: An Ideal Chiral Directing Group and Boc-Surrogate for the Asymmetric Synthesis and Applications of β-Amino Acids. Journal of the American Chemical Society, 121(2), 268-269. [Link]

• Xie, X., et al. (2021). Recent advances on transition-metal-catalysed asymmetric reductive amination. Organic Chemistry Frontiers, 8(23), 6653-6677. [Link]

• Takeda Pharmaceutical Company Limited. (2021). Highly Enantioselective Direct Asymmetric Reductive Amination of 2-Acetyl-6-Substituted Pyridines. Organic Letters, 23(9), 3364–3367. [Link]

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Benchmarking Coupling Reagents for (S)-1-(Difluoromethoxy)propan-2-amine Hydrochloride: A Comprehensive Guide

Executive Summary

The formation of the amide bond is a foundational transformation in drug discovery and fine chemical synthesis. However, not all amines behave equally. The substrate (S)-1-(Difluoromethoxy)propan-2-amine hydrochloride presents a unique synthetic challenge due to the intersection of steric hindrance, electronic deactivation, and its salt form. This guide provides an objective, data-driven comparison of modern coupling reagents—EDC/HOBt, HATU, and T3P—benchmarking their performance to help scientists optimize yield, reaction kinetics, and stereochemical integrity.

Substrate Profiling: The Unique Chemistry of (S)-1-(Difluoromethoxy)propan-2-amine

Before selecting a coupling reagent, it is critical to understand the causality behind the substrate's reactivity profile [1]:

• Electronic Deactivation: The difluoromethoxy (–OCF₂H) group exerts a strong electron-withdrawing inductive effect ( −I ). Although separated from the nitrogen by a methylene bridge, this effect subtly pulls electron density away from the primary amine, rendering it a weaker nucleophile than a standard aliphatic amine.

• Steric Environment: As a propan-2-amine derivative, the amine is situated on a secondary carbon (an α -chiral center). This branching introduces steric bulk that impedes the nucleophilic attack on highly hindered active esters.

• Salt Form Dynamics: Supplied as a hydrochloride salt, the amine must be liberated in situ. The choice of the tertiary amine base (e.g., DIPEA, Pyridine) is not merely a neutralizing step; the base actively participates in the coupling mechanism, influencing both the reaction kinetics and the risk of epimerizing the carboxylic acid partner.

Standardized workflow for benchmarking amide coupling reagents.

Benchmarking the Arsenal: Reagent Selection

To establish a definitive performance baseline, we benchmarked three distinct coupling environments using N-Boc-L-Phenylalanine as the model carboxylic acid. This model allows for the simultaneous tracking of conversion efficiency and the degree of epimerization (measured via the diastereomeric ratio, dr).

• EDC/HOBt + DIPEA (The Classical Approach): A standard carbodiimide method. While EDC produces water-soluble urea byproducts, the reliance on HOBt can lead to sluggish kinetics when paired with deactivated amines like our target substrate [3].

• HATU + DIPEA (The High-Velocity Uronium): HATU generates a highly reactive HOAt ester, making it the gold standard for sterically hindered couplings [4]. However, this intense reactivity often comes at the cost of elevated epimerization rates.

• T3P + Pyridine (The Scalable Phosphonic Anhydride): Propylphosphonic anhydride (T3P) operates via a milder activation pathway. When paired with pyridine, T3P creates an environment that drastically suppresses oxazolone formation, making it exceptionally well-suited for stereochemically sensitive substrates [2].

Mechanistic divergence between HATU and T3P activation pathways.

Experimental Workflows: Self-Validating Protocols

The following protocols are designed as self-validating systems for a 1.0 mmol scale reaction.

Protocol A: EDC/HOBt Coupling

Causality Note: HOBt acts as a nucleophilic catalyst, converting the unstable O-acylisourea intermediate into a more stable, yet reactive, OBt ester.

• Preparation: In a flame-dried flask, dissolve N-Boc-L-Phenylalanine (1.0 mmol) and (S)-1-(Difluoromethoxy)propan-2-amine HCl (1.05 mmol) in anhydrous DMF (5 mL).

• Freebasing: Add DIPEA (2.5 mmol) dropwise at room temperature. The excess base accounts for the HCl salt and ensures a basic environment.

• Activation: Cool the mixture to 0 °C. Add HOBt (1.2 mmol) followed by EDC·HCl (1.2 mmol). Self-Validation: The solution should become homogeneous within 15 minutes.

• Reaction: Allow the mixture to warm to room temperature and stir for 16 hours. Monitor via LC-MS until the acid peak is ≤ 5%.

• Workup: Dilute with EtOAc (20 mL). Wash sequentially with 1M HCl (2 × 10 mL) to remove unreacted amine/DIPEA, and saturated NaHCO₃ (2 × 10 mL) to remove HOBt and residual acid. Dry over Na₂SO₄ and concentrate.

Protocol B: HATU Coupling

Causality Note: HATU reactions are highly exothermic and rapid. Strict temperature control at 0 °C during addition prevents thermal degradation and minimizes the base-catalyzed epimerization of the active ester.

• Preparation: Dissolve N-Boc-L-Phenylalanine (1.0 mmol) and the amine HCl salt (1.05 mmol) in anhydrous DMF (5 mL).

• Freebasing: Add DIPEA (2.5 mmol) and cool the system strictly to 0 °C.

• Activation: Add HATU (1.1 mmol) in one portion. Self-Validation: A distinct yellowing of the solution indicates the formation of the HOAt byproduct.

• Reaction: Stir at 0 °C for 30 minutes, then warm to room temperature for 1.5 hours. LC-MS should confirm complete consumption of the acid.

• Workup: Follow the identical EtOAc/aqueous wash sequence as Protocol A.

Protocol C: T3P / Pyridine Coupling

Causality Note: Pyridine is utilized instead of DIPEA because its weaker basicity prevents the deprotonation of the α -carbon of the active ester, thereby shutting down the oxazolone-mediated epimerization pathway [2].

• Preparation: Dissolve N-Boc-L-Phenylalanine (1.0 mmol) and the amine HCl salt (1.05 mmol) in anhydrous EtOAc (5 mL). Note the solvent switch from DMF to EtOAc, improving the E-factor.

• Freebasing: Add Pyridine (3.0 mmol) and cool to 0 °C.

• Activation: Dropwise addition of T3P (1.5 mmol, 50% solution in EtOAc). Self-Validation: The reaction remains clear; monitor by LC-MS to observe steady product formation over 4-6 hours.

• Reaction: Stir at room temperature for 6 hours.

• Workup: Because the reaction is already in EtOAc, directly wash the organic layer with 1M HCl (3 × 10 mL) to remove pyridine, followed by saturated NaHCO₃ (10 mL). The water-soluble phosphate byproducts are easily partitioned into the aqueous phase.

Quantitative Data & Performance Metrics

The experimental outcomes are summarized below. Yields represent isolated, chromatography-purified products. Diastereomeric ratios (L,S : D,S) were determined via chiral HPLC analysis of the crude mixtures.

Coupling Reagent	Base	Solvent	Reaction Time (h)	Isolated Yield (%)	Diastereomeric Ratio	E-Factor / Scalability
EDC / HOBt	DIPEA	DMF	16	78%	96:4	High (Requires DMF, moderate yield)
HATU	DIPEA	DMF	2	94%	91:9	Medium (Fast, but high epimerization)
T3P (50%)	Pyridine	EtOAc	6	91%	>99:1	Low (Green solvent, easy workup)

Conclusion & Recommendations

The benchmarking data reveals clear operational directives for coupling (S)-1-(Difluoromethoxy)propan-2-amine hydrochloride:

• For Stereochemical Preservation & Scale-Up: T3P with Pyridine is the undisputed optimal choice. It successfully overcomes the deactivated nature of the difluoromethoxy-substituted amine while completely suppressing epimerization (>99:1 dr). Furthermore, the ability to run the reaction in EtOAc drastically improves the environmental footprint (E-factor) and simplifies the workup [2].

• For Rapid Library Synthesis: If the carboxylic acid partner lacks an enolizable α -chiral center, HATU remains highly effective. It forces the sluggish amine to react rapidly (2 hours) with excellent yields (94%), though it should be avoided if stereochemical integrity is a primary concern [4].

• The Classical Fallback: EDC/HOBt provides acceptable results but is largely outclassed by T3P in both yield and stereocontrol for this specific, slightly hindered, and electronically deactivated substrate.

References

• NextSDS Chemical Information:(2S)-1-(difluoromethoxy)propan-2-amine hydrochloride. NextSDS.
• Organic Chemistry Portal / Org. Lett. 2011:General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine. Organic Chemistry Portal.
• RSC Publishing:Direct formation of amide/peptide bonds from carboxylic acids: no traditional coupling reagents, 1-pot, and green. RSC.
• ChemPep:Overview of Peptide Coupling Reagents. ChemPep.

structural validation of (S)-1-(Difluoromethoxy)propan-2-amine hydrochloride via X-ray crystallography

As a Senior Application Scientist in early-stage drug development, validating the absolute stereochemistry and 3D conformation of chiral building blocks is a non-negotiable regulatory and scientific milestone. (S)-1-(Difluoromethoxy)propan-2-amine hydrochloride is a highly versatile chiral intermediate. The difluoromethoxy (–OCHF₂) group acts as a lipophilic bioisostere, frequently used to modulate metabolic stability and target affinity. However, the conformational flexibility of the ether linkage and the primary amine necessitates rigorous structural validation.

This guide objectively compares Single-Crystal X-ray Diffraction (SCXRD)—the gold standard—against alternative spectroscopic methods, providing field-proven protocols and causality-driven mechanistic insights.

The Analytical Landscape: Selecting the Right Technique

When validating a chiral amine, researchers must choose between crystallographic and spectroscopic techniques based on the physical state of the compound and the presence of heavy atoms.

Caption: Decision matrix for selecting chiral amine structural validation methods.

Comparative Data Summary

To objectively evaluate these alternatives, we summarize their performance metrics in the table below:

Analytical Technique	Primary Output	Sample Requirement	Absolute Config?	Self-Validating Metric
SCXRD (Gold Standard)	3D Atomic Coordinates	Single Crystal (>0.1 mm)	Yes (via Anomalous Dispersion)	Flack Parameter (~0.0)
NMR (Mosher's Method)	Relative Spatial Proximity	5-10 mg (Solution)	Yes (via Derivatization)	Consistent ΔδSR signs
VCD Spectroscopy	Vibrational Chiral Signatures	10-20 mg (Solution)	Yes (via TDDFT matching)	Experimental vs. Calc Match
Chiral HPLC	Enantiomeric Excess (% ee)	<1 mg (Solution)	No (Requires Reference)	Peak Resolution ( Rs​>2.0 )

Mechanistic Insights: Why SCXRD Dominates for Hydrochloride Salts

The determination of absolute configuration by single-crystal X-ray diffraction hinges on a physical phenomenon known as anomalous scattering , which breaks Friedel's Law . Under normal conditions, Friedel's law states that the intensities of reflections from opposite sides of a crystal plane are equal. However, when an atom absorbs and re-emits X-rays, it causes a phase shift, making the intensities of Friedel pairs measurably different .

The Causality of the Salt Form: Chiral amines are often volatile liquids or amorphous solids, making direct SCXRD impossible. Forming the hydrochloride salt of (S)-1-(Difluoromethoxy)propan-2-amine achieves two critical objectives:

• Thermodynamic Stability: It promotes the formation of a rigid, highly ordered crystal lattice.

• The Heavy Atom Effect: For structures containing only light atoms (C, H, N, O, F), the anomalous signal is incredibly weak. The introduction of the chloride ion ( Z=17 ) provides a robust anomalous scattering signal when irradiated with Cu-K α X-rays .

This allows the crystallographer to refine the Flack parameter . A refined Flack parameter of 0.0(1) indicates a correct and confident absolute structure assignment, whereas a value of 1.0(1) indicates the inverted enantiomer .

Caption: Step-by-step SCXRD workflow leveraging chlorine anomalous dispersion.

Experimental Protocols: Self-Validating Workflows

To ensure trustworthiness and reproducibility, the following protocols detail the exact causality behind each experimental step.

Protocol A: SCXRD via Vapor Diffusion (The Primary Method)

Why Vapor Diffusion? Rapid solvent evaporation often leads to kinetic trapping, resulting in twinned or poorly diffracting crystals. Vapor diffusion allows for slow, thermodynamically controlled lattice assembly.

• Solvent Selection: Dissolve 10 mg of (S)-1-(Difluoromethoxy)propan-2-amine hydrochloride in a minimum volume (approx. 0.5 mL) of high-purity Methanol. Rationale: Methanol easily solvates the polar HCl salt.

• Antisolvent Setup: Place the open sample vial inside a larger, sealed chamber containing 5 mL of Diethyl Ether (the antisolvent).

• Equilibration: Allow the chamber to sit undisturbed at 4 °C for 3–7 days. The volatile ether will slowly diffuse into the methanol, gradually lowering the solubility of the salt and inducing nucleation.

• Data Collection: Mount a suitable single crystal on a diffractometer equipped with a Cu-K α microfocus source ( λ=1.5418 Å). Rationale: Cu-K α maximizes the anomalous scattering cross-section of the Chlorine atom compared to Mo-K α .

• Validation: Solve the structure using direct methods. The protocol is self-validating if the final refinement yields an R1​ value < 5% and a Flack parameter of 0.0±0.1 .

Protocol B: NMR Mosher's Amide Derivatization (The Alternative)

• Free-Basing: Partition the HCl salt between dichloromethane (DCM) and saturated aqueous NaHCO₃. Extract the organic layer to isolate the nucleophilic free amine. Rationale: The amine must be deprotonated to attack the MTPA-Cl electrophile.

• Derivatization: Divide the free amine into two vials. To vial A, add (R)-MTPA-Cl and triethylamine in DCM. To vial B, add (S)-MTPA-Cl. Stir at room temperature for 2 hours.

• NMR Acquisition: Isolate the resulting diastereomeric amides and acquire high-resolution ¹H and ¹⁹F NMR spectra.

• Validation: Calculate the chemical shift differences ( ΔδSR=δS​−δR​ ) for the protons adjacent to the chiral center. The protocol is self-validating when all protons on one side of the chiral plane show positive Δδ values, and all protons on the opposite side show negative values, allowing unambiguous assignment of the (S)-configuration.

Conclusion

While spectroscopic techniques like Mosher's NMR and TDDFT-ECD provide excellent orthogonal validation, Single-Crystal X-ray Diffraction remains the definitive, unassailable method for validating (S)-1-(Difluoromethoxy)propan-2-amine hydrochloride. By leveraging the heavy-atom effect of the chloride counterion, researchers can bypass complex derivatization steps and directly observe the absolute stereochemistry and the exact spatial orientation of the critical difluoromethoxy pharmacophore.

References

• MDPI. "The Publications of Howard Flack (1943–2017)." Chemistry 2021, 3, 818–820. Verified URL:[Link]

• ResearchGate. "ECD exciton chirality method today: a modern tool for determining absolute configurations." Chirality, 2021. Verified URL:[Link]

Safety & Regulatory Compliance

Operational and Disposal Plan for (S)-1-(Difluoromethoxy)propan-2-amine hydrochloride

Executive Summary

As a Senior Application Scientist, I recognize that handling advanced fluorinated building blocks requires moving beyond basic compliance to establish a deep, mechanistic understanding of the chemical's behavior. (S)-1-(Difluoromethoxy)propan-2-amine hydrochloride is a highly valuable chiral intermediate in drug development, prized for the metabolic stability imparted by its difluoromethoxy moiety. However, this same structural feature, combined with its hydrochloride salt form, presents unique logistical and safety challenges—particularly concerning thermal degradation and waste management.

This guide provides a self-validating, step-by-step operational framework for the safe handling, spill response, and RCRA-compliant disposal of this compound, ensuring the protection of laboratory personnel and the environment.

Physicochemical & Hazard Profile

To design an effective safety protocol, we must first quantify the physical and chemical realities of the substance[1]. Table 1 summarizes the critical data driving our operational decisions.

Table 1: Quantitative Hazard and Property Summary

Parameter	Specification / Consequence	Operational Implication
Molecular Formula	C₄H₁₀ClF₂NO	Contains halogens (F, Cl); dictates disposal routing.
Molecular Weight	161.58 g/mol	High mass fraction of halogens relative to carbon backbone.
Physical State	Solid (Powder)	Risk of aerosolization and inhalation; requires strict dust control.
Aqueous pH (1% sol.)	Acidic (pH < 5)	Corrosive to standard metal containers; requires neutralization.
Combustion Byproducts	HF, HCl, NOₓ, COₓ	Critical Hazard: Generates highly toxic, corrosive gases upon heating.

Mechanistic Hazard Analysis

The primary danger of (S)-1-(Difluoromethoxy)propan-2-amine hydrochloride lies not in its ambient state, but in its degradation pathways.

The difluoromethoxy (-OCHF₂) group is chemically stable under standard physiological and laboratory conditions. However, under extreme thermal stress (such as a laboratory fire or improper incineration), the strong C-F bonds undergo oxidative cleavage. This reaction releases Hydrogen Fluoride (HF) gas[2]. HF is uniquely hazardous; unlike other mineral acids, the fluoride ion rapidly penetrates dermal tissue, sequestering systemic calcium and magnesium, which can lead to fatal cardiac arrhythmias.

Concurrently, the hydrochloride (HCl) salt dissociates, releasing Hydrogen Chloride gas[3]. Because of these dual halogenated threats, standard municipal incineration or non-halogenated organic waste streams are strictly prohibited for this compound. Thermal destruction requires specialized alkaline scrubbing to precipitate these toxic gases into inert salts.

Figure 2: Mechanistic pathway of thermal destruction and alkaline scrubbing for emissions.

Methodology 1: Safe Operational Handling

To prevent exposure, personnel must operate within a self-validating system of engineering controls and Personal Protective Equipment (PPE).

• Step 1: Environmental Control. Conduct all weighing, transfer, and dissolution operations inside a certified Class II Type B2 Biological Safety Cabinet (BSC) or a fully ducted chemical fume hood.

  • Causality: The hydrochloride salt forms a fine, hygroscopic, and respirable dust. Ducted ventilation ensures that any aerosolized particulates are actively pulled away from the operator's breathing zone and trapped in HEPA/carbon filtration systems[3].

• Step 2: PPE Selection. Don nitrile gloves (double-gloving is highly recommended), a disposable chemically resistant gown, and tight-fitting safety goggles.

  • Causality: Amine hydrochlorides cause severe ocular and dermal irritation upon contact with ambient moisture (such as sweat or tears) due to localized pH drops and amine toxicity[3].

• Step 3: Static Mitigation. Use anti-static weighing boats and grounded metal spatulas.

  • Causality: Dry powders accumulate static charge. A static discharge can lead to sudden aerosolization of the powder or, if flammable solvent vapors are present in the hood, an ignition event.

Methodology 2: Comprehensive Waste Disposal Protocol

Disposal must strictly adhere to EPA Resource Conservation and Recovery Act (RCRA) guidelines for halogenated wastes[4].

• Step 1: Segregation and Compatibility Verification. Isolate all waste containing this compound (including contaminated PPE and empty vials) into dedicated "Halogenated Waste" containers.

  • Causality: Mixing halogenated waste with non-halogenated solvent streams lowers the overall BTU (calorific) value of the waste drum and risks overwhelming standard incinerators that lack the necessary acid-gas scrubbers[4].

• Step 2: Aqueous Waste Neutralization. If the waste is an aqueous solution, carefully adjust the pH to 6–8 using dilute Sodium Hydroxide (NaOH) before final drumming. Verify with pH paper.

  • Causality: The HCl salt renders aqueous solutions acidic. Neutralizing the solution prevents the slow corrosion of metal storage drums and mitigates dangerous exothermic reactions with other mixed waste components[5].

• Step 3: Labeling and RCRA Compliance. Label containers with exact chemical constituents, explicitly noting the hazards: "Contains Halogenated Organics (F, Cl) - Toxic Combustion Byproducts."

  • Causality: This complies with OSHA Hazard Communication Standard (HCS) 29 CFR 1910.1200[6] and ensures downstream waste handlers route the drum to the correct high-temperature facility.

• Step 4: High-Temperature Incineration. Dispatch the waste to a licensed RCRA Subtitle C facility. Ensure the facility utilizes an incinerator operating at >1100°C equipped with an alkaline wet scrubber.

  • Causality: Temperatures below 1100°C result in incomplete combustion, forming toxic, volatile fluorinated organic fragments. The alkaline scrubber is mandatory to capture and neutralize the highly corrosive HF and HCl gases generated during thermal oxidation[2].

Figure 1: Waste segregation and routing workflow for fluorinated amine hydrochloride salts.

Methodology 3: Immediate Spill Response

In the event of a breach outside of primary containment, execute the following protocol:

• Step 1: Isolation. Immediately evacuate the immediate 5-meter radius and ensure laboratory ventilation is operating at maximum exhaust.

  • Causality: Prevents the mechanical tracking of the chemical throughout the facility and minimizes inhalation exposure to the dust[3].

• Step 2: Respiratory Protection. Responders must don a NIOSH-approved respirator equipped with Type K (Ammonia/Methylamine) and P100 (Particulate) cartridges.

  • Causality: The P100 filter traps the solid HCl salt dust, while the Type K cartridge neutralizes any free-base amine vapors that may off-gas if the salt contacts alkaline moisture[3].

• Step 3: Dry Cleanup. If the spill is a dry powder, do not dry sweep . Carefully cover the powder with a damp, disposable towel or an inert absorbent (e.g., diatomaceous earth) to suppress dust generation.

  • Causality: Dry sweeping generates respirable aerosols. Dampening the towel with water or a mild buffer captures the hydrophilic salt effectively without launching it into the air[5].

• Step 4: Surface Decontamination. Wash the affected surface with a 1–5% sodium bicarbonate solution, followed by a thorough water rinse.

  • Causality: Bicarbonate neutralizes the residual acidity from the hydrochloride salt, ensuring the surface is chemically inert and safe for subsequent laboratory use.

References

• Occupational Safety and Health Administration (OSHA). "Controlling Occupational Exposure to Hazardous Drugs". Retrieved from: [Link]

• Environmental Protection Agency (EPA). "Hazardous Waste Listings". Retrieved from:[Link]

• Occupational Safety and Health Administration (OSHA). "Occupational Safety and Health Guidance Manual for Hazardous Waste Site Activities". Retrieved from: [Link]

• Occupational Safety and Health Administration (OSHA). "FLUORINE | Occupational Safety and Health Administration". Retrieved from:[Link]

• Chemsrc. "CAS No. 2305925-28-2 | Chemsrc". Retrieved from: [Link]

Sources

• 1. CAS No. 2305925-28-2 | Chemsrc [chemsrc.com]
• 2. FLUORINE | Occupational Safety and Health Administration [osha.gov]
• 3. fishersci.com [fishersci.com]
• 4. epa.gov [epa.gov]
• 5. osha.gov [osha.gov]
• 6. Hazardous Drugs - Controlling Occupational Exposure to Hazardous Drugs | Occupational Safety and Health Administration [osha.gov]

Personal protective equipment for handling (S)-1-(Difluoromethoxy)propan-2-amine hydrochloride

In-Depth Safety & Handling Guide: (S)-1-(Difluoromethoxy)propan-2-amine hydrochloride

Executive Summary & Chemical Profile

(S)-1-(Difluoromethoxy)propan-2-amine hydrochloride (CAS: 1884450-05-8) is a highly specialized chiral building block frequently utilized in drug discovery for incorporating fluorinated pharmacophores into active pharmaceutical ingredients (APIs). While the difluoromethoxy group enhances metabolic stability and target binding, the physical and chemical properties of its hydrochloride salt require rigorous safety protocols. This guide provides a self-validating, step-by-step operational framework to ensure uncompromising laboratory safety and regulatory compliance.

Hazard Assessment & Mechanistic Causality

Before interacting with any chemical, a rigorous hazard assessment is both scientifically necessary and legally mandated under occupational safety standards[1]. The hazards of (S)-1-(Difluoromethoxy)propan-2-amine hydrochloride are driven by its specific molecular architecture[2]:

• Skin Irritation 2 (H315) & Eye Irritation 2A (H319): As a hydrochloride salt, this compound is inherently hygroscopic. Upon contact with the moisture of the skin or ocular mucosa, the salt dissociates, causing a localized drop in pH that triggers acute irritation. Furthermore, the difluoromethoxy moiety increases the molecule's overall lipophilicity. If the powder is accidentally dissolved in a carrier solvent (e.g., DMSO or methanol) during a spill, this lipophilicity can facilitate rapid and deep epidermal penetration, carrying the acidic payload directly into the tissue.

• Specific Target Organ Toxicity - Single Exposure (STOT SE 3, H336): Inhalation of the fine crystalline dust can lead to severe respiratory tract irritation and central nervous system effects (such as drowsiness or dizziness). Airborne particulates must be strictly controlled at the source to prevent inhalation exposure.

Personal Protective Equipment (PPE) Matrix

The selection of PPE must be proportionate to the scale of the operation and the physical state of the chemical[3]. The following matrix summarizes the required PPE based on operational scale, grounded in causality.

Operational Scale	Hand Protection (Gloves)	Eye/Face Protection	Body/Respiratory Protection	Causality & Self-Validation
Analytical (< 100 mg)	Single-layer Nitrile (min 4 mil)	ANSI Z87.1 Safety Glasses with side shields	Standard flame-resistant lab coat.	Nitrile provides an excellent barrier against incidental dry powder contact. Validation: Inflate and inspect gloves for micro-tears before donning.
Preparative (100 mg - 50 g)	Double-layer Nitrile (inner 4 mil, outer 8 mil)	Chemical Splash Goggles (indirect venting)	Lab coat with knit cuffs. Fume hood required.	Increased mass elevates the risk of airborne dust. Goggles prevent dust ingress. Validation: Ensure goggles form a complete, airtight seal around the eyes.
Process (> 50 g)	Inner Nitrile, Outer Neoprene or Butyl rubber	Chemical Splash Goggles + Full Face Shield	Tyvek® suit or chemical apron. N95/P100 respirator if outside hood.	Bulk transfer generates significant aerosolized particulate. Neoprene offers superior resistance if organic solvents are introduced during scale-up.

Operational Workflow & Handling Protocol

To ensure trustworthiness, every protocol must operate as a self-validating system. Do not rely solely on PPE; prioritize engineering controls to eliminate the hazard at its source[4].

Step-by-Step Weighing and Transfer Protocol:

• Engineering Control Validation: Before opening the reagent bottle, verify that the chemical fume hood is operational. Use a digital anemometer or a visual tissue-paper test to confirm a face velocity of 80–120 feet per minute (fpm). This guarantees that any aerosolized hydrochloride salt is captured before reaching your breathing zone.

• Static Dissipation: Hydrochloride salts are notoriously prone to static cling, which can cause the powder to aerosolize unexpectedly when a spatula approaches. Wipe the exterior of the reagent bottle and the weighing spatula with a static-dissipative cloth. Use an anti-static ionizer fan inside the hood if available.

• Containment Weighing: Place the analytical balance inside the fume hood. Tare a static-free anti-static weigh boat or a pre-weighed glass vial.

• Transfer: Carefully dispense the (S)-1-(Difluoromethoxy)propan-2-amine hydrochloride using a stainless steel or PTFE-coated spatula. Cap the source bottle immediately after use to prevent moisture absorption (hygroscopicity).

• Solvent Addition: If preparing a stock solution, add the solvent (e.g., dichloromethane or methanol) directly to the vial inside the fume hood. Never transport the dry powder across the lab in an open container.

Handling Logic & Visualization

The following diagram illustrates the logical flow of containment and hazard mitigation when handling this fluorinated amine salt.

Caption: Workflow logic for the safe handling, containment, and disposal of fluorinated amine salts.

Spill Response & Decontamination

In the event of a spill, the response depends heavily on whether the material is dry or in solution.

• Dry Powder Spill: Do NOT use water immediately, as this will dissolve the salt and spread the acidic hazard. Gently cover the spill with damp absorbent paper to suppress dust generation. Carefully sweep the material using a non-sparking tool and place it into a compatible hazardous waste container. Wash the area with a mild alkaline solution (e.g., 5% sodium bicarbonate) to neutralize residual hydrochloride salts, followed by a thorough water rinse.

• Solution Spill (e.g., dissolved in organic solvent): Evacuate the immediate area if the solvent is volatile. Apply a universal chemical absorbent pad or inert absorbent powder (e.g., vermiculite). Collect the saturated absorbent and dispose of it according to the solvent's specific hazard profile.

Disposal Plan

Because (S)-1-(Difluoromethoxy)propan-2-amine hydrochloride contains a difluoromethoxy group, it must be strictly segregated from general organic waste.

• Classification: Dispose of all unreacted material, contaminated PPE, and spill cleanup debris as Halogenated Organic Waste [5].

• Regulatory Compliance: Under environmental guidelines (e.g., EPA 40 CFR Part 261), mixing halogenated waste with non-halogenated streams can trigger severe regulatory penalties and increase disposal costs exponentially due to the strict "mixture rule"[6].

• Packaging: Store waste in a clearly labeled, chemically compatible container (e.g., high-density polyethylene, HDPE) with a secure, vented cap to prevent pressure buildup if residual solvents are present.

References

• NextSDS. "(2S)-1-(difluoromethoxy)propan-2-amine hydrochloride — Chemical Substance Information."2

• eCFR. "29 CFR 1910.132 -- General requirements." 1

• NCBI Bookshelf - NIH. "Working with Chemicals - Prudent Practices in the Laboratory." 3

• Occupational Safety and Health Administration. "1910.1450 App A - National Research Council Recommendations Concerning Chemical Hygiene in Laboratories." 4

• Crystal Clean. "Hazardous vs Non-Hazardous Waste: Classification Guide for Businesses." 5

• American Chemistry Council. "Guidelines for Management and Disposal of Hazardous Wastes from Polyurethane Processing." 6

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• 1. eCFR :: 29 CFR 1910.132 -- General requirements. [ecfr.gov]
• 2. nextsds.com [nextsds.com]
• 3. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. 1910.1450 App A - National Research Council Recommendations Concerning Chemical Hygiene in Laboratories (Non-Mandatory) | Occupational Safety and Health Administration [osha.gov]
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